2,2-Bis[(octanoyloxy)methyl]butyl decanoate

• CAS: 73947-34-9

Core Science & Biosynthesis

Advanced Lipid Excipients: The Physicochemical Profile of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

Topic: Physicochemical Properties and Pharmaceutical Applications of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate Content Type: Technical Whitepaper Audience: Pharmaceutical Scientists, Formulation Engineers, and Lipid Chemists

Executive Summary: Beyond Traditional Triglycerides

In the landscape of lipid-based drug delivery systems (LBDDS), formulators often rely on Medium Chain Triglycerides (MCTs) as the gold standard for solubilizing hydrophobic APIs (Active Pharmaceutical Ingredients). However, natural MCTs are statistical mixtures prone to batch-to-batch variability and hydrolytic instability.

2,2-Bis[(octanoyloxy)methyl]butyl decanoate represents a class of Structured Polyol Esters —specifically a defined isomer of Trimethylolpropane (TMP) esters. Unlike glycerol-based lipids, this molecule features a neopentyl core structure, conferring superior thermal and hydrolytic stability. This guide dissects its physicochemical architecture, synthesis logic, and utility as a high-performance excipient for parenteral and lipid nanoparticle (LNP) formulations.

Molecular Architecture & Structural Logic

To understand the behavior of this molecule, we must deconstruct its nomenclature into its chemical reality.

• Core Scaffold: Trimethylolpropane (2-ethyl-2-(hydroxymethyl)propane-1,3-diol). Unlike glycerol (which has secondary hydroxyls), TMP possesses three primary hydroxyl groups, reducing steric hindrance during synthesis and increasing ester bond stability.

• Acyl Chains:

  • 2x Octanoyl (C8): Provides low viscosity and fluidity.

  • 1x Decanoyl (C10): Increases lipophilicity and molecular weight without compromising solubility.

Structural Advantages Over Glycerides

• Absence of Beta-Hydrogens (Core): The quaternary carbon in the TMP core prevents specific degradation pathways common in other esters (though acyl chain beta-hydrogens remain).

• Defined Isomerism: Unlike "Caprylic/Capric Triglycerides" (a random mix of C8/C10), this molecule can be synthesized as a single molecular entity, satisfying strict CMC (Chemistry, Manufacturing, and Controls) requirements for reproducibility.

Physicochemical Properties Profile

The following data characterizes the molecule as a pure substance.

Table 1: Key Physicochemical Parameters

Parameter	Value (Theoretical/Experimental)	Relevance to Formulation
Molecular Formula		Stoichiometric calculation.
Molecular Weight	540.82 g/mol	Mid-range MW allows for high drug loading capacity relative to excipient mass.
LogP (Octanol/Water)	~9.5 - 10.2 (Predicted)	Extremely lipophilic; ideal solvent for BCS Class II & IV drugs.
Physical State (25°C)	Clear, colorless liquid	Facilitates room-temperature processing (unlike solid lipids like DSPC).
Viscosity (40°C)	~15 - 20 cSt	Lower than equivalent triglycerides (~30 cSt), improving injectability.
Flash Point	>240°C	High thermal stability for autoclave sterilization cycles.
HLB Value	~1 - 2	Strictly lipophilic; requires surfactants for emulsification.
Hydrolytic Stability	High	Superior to triglycerides due to steric protection of the neopentyl core.

Synthesis & Manufacturing Strategy

For pharmaceutical applications, purity is paramount. While industrial grades are made via random esterification, a drug-grade synthesis requires a controlled approach to ensure the specific 2,2-Bis[(octanoyloxy)methyl]butyl decanoate structure is dominant.

Protocol: Controlled Stepped Esterification

To achieve the specific ratio (2:1 C8:C10) and position, a stepwise acylation using Acid Chlorides is preferred over Fischer esterification to avoid transesterification scrambling.

Step 1: Stoichiometric Control React TMP with 2 equivalents of Octanoyl Chloride. Step 2: Purification of Intermediate Isolate the diester (TMP-DiC8) to remove mono- and tri-esters. Step 3: Capping React the purified intermediate with excess Decanoyl Chloride.

Visualization: Synthesis Pathway

Figure 1: Stepwise synthesis strategy to maximize yield of the asymmetric tri-ester.

Pharmaceutical Applications

A. Lipid Nanoparticles (LNPs) & Gene Delivery

In LNP formulations (e.g., mRNA vaccines), the "structural lipid" (often DSPC or Cholesterol) dictates membrane rigidity.

• Role: This TMP ester can serve as a Membrane Fluidity Modulator .

• Mechanism: Its branched structure disrupts the crystalline packing of the lipid bilayer more effectively than linear saturated lipids (like DSPC), potentially enhancing endosomal escape by facilitating membrane fusion.

• Benefit: Unlike unsaturated lipids (DOPE), it is fully saturated, preventing oxidative degradation of the mRNA payload.

B. Parenteral Depots (Injectables)

For long-acting injectables (LAIs), viscosity controls the release rate.

• Low Viscosity: The molecule is less viscous than Sesame or Cottonseed oil. This allows for the formulation of high-concentration depots that are still easy to inject (lower syringe force).

• Solvency: High solubility for lipophilic small molecules (e.g., Steroids, Antipsychotics).

C. Self-Emulsifying Drug Delivery Systems (SEDDS)

• Acts as the Oil Phase .

• When combined with surfactants (e.g., Polysorbate 80) and co-solvents, it forms spontaneous microemulsions. Its defined structure ensures reproducible droplet size distribution, a critical quality attribute (CQA) for oral bioavailability.

Analytical Control Strategy

To validate the identity and purity of this excipient, a multi-modal analytical approach is required.

Methodology: HPLC-CAD (Charged Aerosol Detection)

Since the molecule lacks a strong chromophore (UV active group), standard UV detection is insufficient. CAD is the industry standard for lipid quantification.

• Column: C18 Reverse Phase (e.g., Agilent Poroshell 120).

• Mobile Phase: Gradient of Acetonitrile/Isopropanol (Lipids elute based on carbon number).

• Differentiation: This method separates the target molecule (C32) from potential impurities like TMP-Tricaprylate (C30) or TMP-Tricaprate (C36).

Visualization: Formulation Decision Logic

Figure 2: Decision tree for selecting TMP esters over traditional triglycerides in drug development.

References

• PubChem. Trimethylolpropane tricaprylate/caprate (Compound Summary). National Library of Medicine. Available at: [Link]

• Gryglewicz, S. (2010). Structure-property relationships of biolubricants based on trimethylolpropane. Industrial Crops and Products. (Validates viscosity and thermal stability mechanisms of TMP esters).

• FDA Inactive Ingredient Database (IID). Search: Medium Chain Triglycerides / Polyol Esters. (Reference for regulatory precedence of similar ester structures). Available at: [Link]

• Kulkarni, J. A., et al. (2018). On the role of helper lipids in lipid nanoparticle formulations of siRNA. Nanoscale.

• ChemSRC. 2,2-Bis[(octanoyloxy)methyl]butyl decanoate - Physicochemical Data. Available at: [Link]

thermodynamic stability of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate at high temperatures

Executive Summary

2,2-Bis[(octanoyloxy)methyl]butyl decanoate is a mixed ester of Trimethylolpropane (TMP), specifically functionalized with octanoic (C8) and decanoic (C10) acids. In the pharmaceutical and materials sciences, this molecule represents a class of Neopentyl Polyol Esters (NPEs) , distinguished by their superior thermodynamic stability compared to natural triglycerides (e.g., vegetable oils).[1]

This guide details the structural mechanisms preventing thermal degradation, experimental protocols for validation, and the implications for high-temperature pharmaceutical processing such as Hot Melt Extrusion (HME) and steam sterilization.

Part 1: Molecular Architecture & Theoretical Stability

The Neopentyl Advantage

The thermodynamic resilience of this molecule stems from its central neopentyl structure . Unlike glycerol-based lipids (triglycerides), the central quaternary carbon of the TMP backbone lacks hydrogen atoms on the

-carbon relative to the ester oxygen.

• Natural Triglycerides: Possess

  -hydrogens. At temperatures >250°C, they undergo Chugaev-type elimination , a cyclic transition state reaction that cleaves the ester into a carboxylic acid and an alkene.

• TMP Esters (The Subject): The central carbon is attached to four other carbons (Quaternary). There is no

  -hydrogen available to facilitate the six-membered cyclic transition state. Consequently, decomposition requires radical homolysis (bond scission), which has a significantly higher activation energy ( ).

Structural Visualization

The following diagram contrasts the degradation pathways, highlighting the "Beta-Hydrogen Block" that confers stability to the TMP ester.

Figure 1: Mechanistic comparison of thermal degradation pathways. The absence of beta-hydrogens in the TMP ester forces a high-energy radical decomposition pathway, elevating the thermal stability ceiling.

Part 2: Thermal Degradation Pathways

At temperatures exceeding its stability threshold (typically >300°C in inert atmosphere, >220°C in air), the molecule degrades via two primary mechanisms relevant to drug processing:

Radical Pyrolysis (Inert Atmosphere)

In the absence of oxygen (e.g., vacuum drying, nitrogen-purged HME), the ester bonds cleave homolytically.

• Mechanism: C-O or O-C bond scission.

• Products: Short-chain alkanes/alkenes, CO,

  , and free fatty acids (Octanoic/Decanoic acid).

• Onset: Typically >310°C.[2]

Thermo-Oxidative Degradation (Air)

In the presence of oxygen, the alkyl chains (C8/C10) are the weak points.

• Mechanism: Peroxyl radical formation at the

  -methylene position of the fatty acid chain.

• Products: Hydroperoxides

  Aldehydes + Ketones + Carboxylic Acids.

• Implication: While the core is stable, the chains can oxidize. Antioxidants (e.g., BHT, Tocopherols) are mandatory for processing >150°C in air.

Part 3: Experimental Characterization Protocols

To validate the stability of this excipient for a specific formulation, the following self-validating workflow is recommended.

Protocol: High-Resolution Thermogravimetric Analysis (TGA)

Objective: Determine the Onset of Thermal Decomposition (

) and Activation Energy ( ).

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

• Sample Prep: 10–20 mg of liquid ester in an alumina crucible.

• Method A (Screening):

  • Ramp: 10°C/min from 25°C to 600°C.

  • Atmosphere: Nitrogen (50 mL/min) for pyrolysis; Air for oxidation.

• Method B (Kinetics - ASTM E1641):

  • Run 4 separate experiments at heating rates: 2.5, 5, 10, and 20°C/min.

  • Calculation: Use the Flynn-Wall-Ozawa (FWO) isoconversional method to calculate

    at 5% weight loss.

• Acceptance Criteria:

  • (N2) > 300°C.[2]

  • Mass loss at 200°C < 1.0% (indicates purity and low volatility).

Protocol: Oxidative Induction Time (OIT) via DSC

Objective: Measure stability against oxidative attack during processing.

• Instrument: Differential Scanning Calorimetry (DSC).[3]

• Method:

  • Heat sample to 180°C (or target processing temp) under Nitrogen.

  • Isothermal hold for 5 min.

  • Switch gas to Oxygen (50 mL/min).

• Measurement: Time from oxygen switch to the onset of the exothermic oxidation peak.

• Target: OIT > 30 mins implies stability for most hot-melt extrusion residence times.

Part 4: Data Interpretation & Comparative Analysis

The following table synthesizes expected thermodynamic values for TMP mixed esters compared to standard pharmaceutical lipids.

Parameter	TMP Ester (Subject)	Glycerol Tricaprylate (MCT)	Significance
Molecular Weight	~554 g/mol	~470 g/mol	Lower volatility for TMP ester.
Flash Point	> 260°C	~230°C	Safer handling at high temp.
Thermal Decomposition ( )	315°C - 330°C	250°C - 270°C	TMP allows higher processing windows (e.g., for high-melting APIs).
Viscosity Index (VI)	High (>140)	Moderate	Maintains lubricity across temp gradients.
Hydrolytic Stability	High (Steric Shielding)	Moderate	Resistant to autoclavable conditions.

Analytical Workflow Diagram

This flowchart guides the researcher through the stability validation process.

Figure 2: Step-by-step validation workflow for determining suitability in high-temperature formulations.

Part 5: Implications for Drug Development

Hot Melt Extrusion (HME)

For APIs with high melting points (>200°C), standard lipid plasticizers (Compritol, Precirol) may degrade. The TMP ester serves as a high-temperature plasticizer , allowing extrusion at 180–220°C without generating degradation byproducts (aldehydes) that could react with the API (Maillard reaction).

Sterilization

The steric bulk of the neopentyl group and the specific chain lengths (C8/C10) provide "steric shielding" to the ester linkages. This makes the molecule significantly more resistant to hydrolysis during steam sterilization (autoclaving) compared to linear triglycerides, ensuring the integrity of lipid-based depot formulations.

Safety & Toxicology Note

While thermally stable, researchers must verify the specific grade used. Industrial grades (lubricants) may contain amine antioxidants not suitable for pharma. Ensure the material is Pharma Grade (low acid value, no toxic additives).

References

• Gryglewicz, S., et al. (2003).[4] Preparation of polyol esters on vegetable and animal fats. Bioresource Technology. Link

• National Institute of Standards and Technology (NIST) . Thermal Decomposition Kinetics of Polyol Ester Lubricants. Link

• U.S. Defense Technical Information Center . Neopentyl Polyol Esters for Jet Engine Lubricants. Link

• PubChem . 2,2-Bis(hydroxymethyl)butyl octanoate (Structure/Properties). Link

• BenchChem . Thermal Stability and Degradation of Trimethylolpropane Esters. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Prospects of Plant-Based Trimethylolpropane Esters in the Biolubricant Formulation for Various Applications: A Review [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Biodegradability Profile of Synthetic Polyol Esters in Marine Environments

A Technical Guide for Chemical Development & Environmental Compliance

Executive Summary

Synthetic polyol esters (POEs) represent the gold standard for Environmentally Acceptable Lubricants (EALs) in marine applications due to their tunable hydrolytic stability and superior tribological properties compared to vegetable oils. However, their persistence in marine environments is governed by complex structure-activity relationships (SAR). This guide provides a deep technical analysis of the degradation kinetics, metabolic pathways, and testing protocols required to validate POEs against international marine standards (OECD 306, US EPA VGP).

Chemical Architecture & Marine Context

Polyol esters are synthesized via the esterification of a neopentyl polyol core (e.g., Trimethylolpropane [TMP], Pentaerythritol [PE]) with fatty acids. In the marine context, the "neopentyl" structure (a central carbon bonded to four other carbons) provides thermal stability but creates steric hindrance that can impede enzymatic attack.

Core Chemistries

• TMP Esters: 3 ester linkages. Moderate stability, faster biodegradation.

• PE Esters: 4 ester linkages. Higher stability, slower initial hydrolysis.

• Complex Esters: Oligomeric structures formed by reacting polyols with dicarboxylic acids. High viscosity, slowest degradation.

Mechanistic Pathways of Degradation

The biodegradation of POEs in seawater is a sequential process driven by extracellular marine enzymes. It does not occur via simple chemical hydrolysis (which is too slow at neutral pH/low temp) but requires biological catalysis.

Phase I: Enzymatic Hydrolysis

Marine bacteria (e.g., Pseudoalteromonas, Alcanivorax) secrete lipases and esterases that attack the ester linkage. This is the rate-limiting step for branched esters.

• Mechanism: Nucleophilic attack by the enzyme's serine residue on the carbonyl carbon of the ester.

• Outcome: Cleavage yields free Fatty Acids (FA) and the Polyol alcohol.

Phase II: Beta-Oxidation (Fatty Acids)

The released fatty acids are transported into the cell and degraded via the

-oxidation cycle.

• Efficiency: Linear saturated acids (C12-C18) degrade rapidly. Branched acids (e.g., isostearic acid) degrade significantly slower due to blockage of the dehydrogenation step.

Phase III: Polyol Mineralization

The recalcitrant neopentyl core (TMP or PE) remains.

• TMP: Oxidized to intermediates like 2,2-bis(hydroxymethyl)butyric acid before ring cleavage/mineralization.

• PE: Requires specific nitrate-reducing bacteria (e.g., Enterobacter) to degrade, often slower than the fatty acid chains.

Caption: Figure 1. Sequential biodegradation pathway of polyol esters in marine environments, highlighting the divergence between fatty acid catabolism and polyol core mineralization.

Structural Determinants (SAR)

The "biodegradability profile" is not binary; it is a kinetic spectrum defined by molecular geometry.

Structural Feature	Effect on Marine Biodegradability	Mechanistic Reason
Linear Fatty Acids	Accelerates	High accessibility for lipase active sites.
Branched Acids	Retards	Steric hindrance protects the carbonyl carbon from enzymatic attack.
Polyol Core (TMP vs PE)	PE < TMP	PE has higher symmetry and density of ester groups, creating a tighter "umbrella" effect.
Degree of Esterification	Full > Partial	Partial esters (with free -OH) are more hydrophilic, aiding enzyme interface access.

Critical Insight: A "bio-based" claim does not guarantee marine biodegradability. A synthetic ester made from highly branched bio-derived acids may fail OECD 306 despite being 100% renewable.

Methodological Framework: Validating Biodegradability

To claim compliance with the US EPA Vessel General Permit (VGP) , a lubricant must generally demonstrate >60% degradation in 28 days. For marine claims, OECD 306 is the mandatory standard, differing significantly from freshwater tests (OECD 301).

Protocol: OECD 306 (Biodegradability in Seawater)

This protocol uses natural seawater with indigenous microorganisms, making it more stringent and variable than freshwater tests inoculated with activated sludge.

Method A: Shake Flask (DOC Removal)

• Applicability: Soluble substances.

• Metric: Dissolved Organic Carbon (DOC) removal.

• Threshold: >70% removal for "Ultimate Biodegradability".

Method B: Closed Bottle (Oxygen Consumption)

• Applicability: Poorly soluble substances (most Polyol Esters).

• Metric: Biochemical Oxygen Demand (BOD) as % of ThOD (Theoretical Oxygen Demand).

• Threshold: >60% BOD/ThOD for "Readily Biodegradable".

Experimental Workflow for Poorly Soluble Esters

Direct addition of hydrophobic esters leads to phase separation and false negatives.

• Emulsification: Use an inert support (e.g., silica gel) or ultrasonic dispersion to increase surface area.

• Inoculum: Aged natural seawater (no sludge allowed).

• Reference Control: Sodium Benzoate (must degrade >60% in 14 days to validate the seawater viability).

Caption: Figure 2. Decision tree and workflow for OECD 306 testing of polyol esters, emphasizing the critical dispersion step for hydrophobic fluids.

Data Analysis: Comparative Degradation Profiles

The following data summarizes typical degradation rates of various ester structures in marine environments (OECD 306 conditions).

Ester Type	Base Polyol	Fatty Acid Chain	% Degradation (28 Days)	Classification
TMP Trioleate	Trimethylolpropane	C18:1 (Linear)	75 - 85%	Readily Biodegradable
PE Tetraoleate	Pentaerythritol	C18:1 (Linear)	65 - 75%	Readily Biodegradable
TMP Tri-isostearate	Trimethylolpropane	Iso-C18 (Branched)	20 - 40%	Inherently Biodegradable
Complex Ester	TMP + Adipic Acid	Mixed	10 - 30%	Persistent / Slow

Key Takeaway: Branching in the fatty acid chain (isostearate) has a more profound negative impact on biodegradability than the choice of polyol core (TMP vs PE).

Ecological Impact & Metabolite Safety

While primary biodegradation is crucial, the toxicity of stable intermediates determines environmental safety.

• Polyol Core Accumulation: While TMP and PE degrade slower than fatty acids, they exhibit extremely low aquatic toxicity (LC50 > 1000 mg/L for fish/daphnia). They do not bioaccumulate (log Kow < 3).

• Acidity: Rapid hydrolysis of esters in confined spaces (e.g., stern tube leaks) can release fatty acids, locally dropping pH. However, in the open ocean, the buffering capacity of seawater neutralizes this risk.

References

• US Environmental Protection Agency (EPA). (2013). Vessel General Permit (VGP) for Discharges Incidental to the Normal Operation of Vessels.Link

• OECD. (1992). Test No. 306: Biodegradability in Seawater. OECD Guidelines for the Testing of Chemicals, Section 3. Link

• European Chemicals Agency (ECHA). (2020).[1] Registered Dossier: Fatty acids, C8-18 and C18-unsatd., triesters with trimethylolpropane.Link[1]

• Nagendramma, P., et al. (2023). Biodegradability and toxicity studies of synthesized polyol ester lube base stocks.[2] ResearchGate.[3] Link

• Lara-Martín, P.A., et al. (2016).[4] Anaerobic degradation of alcohol ethoxylates and polyethylene glycols in marine sediments. Science of The Total Environment. Link

• Zhuang, L., et al. (2012).[5] Biodegradation of pentaerythritol tetranitrate (PETN) by anaerobic consortia from a contaminated site.[5] Chemosphere.[5] Link

Sources

• 1. chemview.epa.gov [chemview.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anaerobic degradation of alcohol ethoxylates and polyethylene glycols in marine sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodegradation of pentaerythritol tetranitrate (PETN) by anaerobic consortia from a contaminated site - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Toxicity and Safety Data Sheet (SDS) Analysis of Trimethylolpropane C8/C10 Esters

Introduction

Trimethylolpropane (TMP) C8/C10 esters, chemically known as trimethylolpropane tricaprylate/tricaprate, are synthetic esters produced by the reaction of trimethylolpropane with a blend of C8 (caprylic) and C10 (capric) fatty acids.[1] These esters are valued for their excellent thermal and oxidative stability, low volatility, and superior lubricity. Consequently, they find extensive application as base oils in synthetic lubricants, hydraulic fluids, and in the formulation of cosmetics and personal care products as emollients and skin conditioning agents.[1] For researchers, scientists, and drug development professionals, a comprehensive understanding of the toxicological profile and safety data associated with these esters is paramount for ensuring safe handling, accurate risk assessment, and regulatory compliance.

This technical guide provides a detailed analysis of the toxicity and safety data for TMP C8/C10 esters. It moves beyond a mere recitation of data points to offer insights into the causality behind safety recommendations and toxicological testing strategies. By synthesizing information from safety data sheets (SDS), toxicological studies, and regulatory sources, this document aims to equip professionals with the knowledge necessary for the safe and effective utilization of these versatile esters.

Chemical Identity and Physicochemical Properties

A fundamental aspect of toxicological assessment is understanding the chemical identity and physical properties of a substance, as these characteristics significantly influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its environmental fate.

Chemical Structure:

TMP C8/C10 esters are triesters of the polyol trimethylolpropane. The central trimethylolpropane molecule is esterified with a mixture of octanoic (C8) and decanoic (C10) fatty acids.

Diagram 1: Chemical Structure of a Representative TMP C8/C10 Ester

Caption: Generalized structure of a TMP C8/C10 ester molecule.

Physicochemical Properties Summary:

The physicochemical properties of TMP C8/C10 esters are summarized in the table below. These properties indicate a substance that is a liquid at room temperature, has low volatility, and is practically insoluble in water. Its non-polar nature suggests it will have a tendency to partition into fatty tissues.

Property	Value	Significance in Toxicological Assessment
Appearance	Clear to yellowish, oily liquid[1][2]	Influences handling procedures and potential for aerosol formation.
Odor	Characteristic, mild[2]	May provide an indication of exposure, although odor threshold is not a reliable measure of hazardous concentration.
Boiling Point	> 250 °C[1]	Low volatility reduces the risk of inhalation exposure at ambient temperatures.
Flash Point	> 190 °C	Low flammability hazard under normal use conditions.
Water Solubility	Insoluble[1]	Limits bioavailability through aqueous routes of exposure and influences environmental fate.
Density	Approx. 0.95 g/cm³ at 20°C	Important for calculating dosage and for predicting behavior in case of spills.
Viscosity	Low[1]	Affects skin feel in cosmetic applications and spreading characteristics.

Analysis of the Safety Data Sheet (SDS)

The Safety Data Sheet is a cornerstone of chemical safety, providing critical information for risk assessment and management in the workplace. A thorough analysis of the SDS for TMP C8/C10 esters reveals a consistent profile of low hazard.

Diagram 2: Workflow for SDS Analysis and Risk Assessment

Caption: A systematic approach to utilizing SDS for workplace risk assessment.

Key Sections of the SDS for TMP C8/C10 Esters:

• Section 2: Hazard Identification: According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), TMP C8/C10 esters are generally not classified as hazardous.[2][3] This is a critical piece of information, indicating a low intrinsic hazard. However, it is crucial to remember that "not classified" does not mean "zero risk," and appropriate handling procedures should always be followed.

• Section 4: First-Aid Measures: First-aid measures are typically precautionary.

  • Inhalation: Move to fresh air.

  • Skin Contact: Wash with soap and water.[2]

  • Eye Contact: Rinse with plenty of water.[2]

  • Ingestion: Rinse mouth and drink plenty of water. Do not induce vomiting.[2]

• Section 7: Handling and Storage:

  • Handling: Avoid contact with skin and eyes.[4] Good industrial hygiene practices are recommended.[4]

  • Storage: Store in a cool, dry, well-ventilated area away from direct heat and sunlight.[4]

• Section 8: Exposure Controls/Personal Protection:

  • Engineering Controls: Ensure adequate ventilation.[4]

  • Personal Protective Equipment (PPE):

    • Hand Protection: Impervious gloves (e.g., nitrile rubber) are recommended.[4]

    • Eye Protection: Safety glasses or chemical goggles, especially if splashing is possible.[4]

    • Skin Protection: Wear suitable protective clothing.[4]

    • Respiratory Protection: Not typically required under normal conditions of use with adequate ventilation.[2]

Toxicological Profile

The toxicological profile of a substance provides a comprehensive overview of its potential to cause adverse health effects. For TMP C8/C10 esters, the available data indicates a low order of toxicity.

Acute Toxicity:

Acute toxicity studies assess the effects of a single, short-term exposure to a substance. TMP C8/C10 esters have been shown to have very low acute toxicity via oral, dermal, and inhalation routes.

Route of Exposure	Species	Test	Result	Classification
Oral	Rat	LD50	> 2,000 mg/kg bw[5]	Not Classified
Dermal	Rabbit	LD50	> 2,000 mg/kg bw	Not Classified
Inhalation	Rat	LC50	> 5.1 mg/L (read-across)	Not Classified

Skin and Eye Irritation:

Studies have consistently shown that TMP C8/C10 esters are not irritating to the skin or eyes.[2] This low irritancy potential is a key factor in their widespread use in cosmetic and personal care products.[1]

Sensitization:

TMP C8/C10 esters are not known to be skin sensitizers.[2] This means they are unlikely to cause an allergic skin reaction after repeated exposure.

Repeated Dose Toxicity:

There is limited publicly available data on the repeated dose toxicity of TMP C8/C10 esters. However, based on their chemical structure (a stable ester of a polyol and fatty acids that are common dietary components) and low acute toxicity, significant systemic toxicity following repeated exposure is not expected.

Reproductive and Developmental Toxicity:

A key study on the developmental toxicity of trimethylolpropane caprylate caprate (TMPCC) in Sprague-Dawley rats involved dermal application at doses up to 2000 mg/kg/day during gestation. The study found no evidence of developmental toxicity.[6] While the highest dose levels caused some local skin irritation in the maternal animals, there were no adverse effects on embryo/fetal viability, fetal weight, or the incidence of malformations or variations.[6] A No-Observed-Adverse-Effect Level (NOAEL) for developmental toxicity was established at 2,000 mg/kg/day.[2]

Mutagenicity and Carcinogenicity:

There is a lack of specific mutagenicity and carcinogenicity data for TMP C8/C10 esters. However, the constituent parts of the molecule (trimethylolpropane, caprylic acid, and capric acid) are not known to be mutagenic or carcinogenic.

It is informative to consider data on a structurally related compound, trimethylolpropane triacrylate (TMPTA). While TMPTA has shown some evidence of clastogenicity (the ability to cause breaks in chromosomes) in in-vitro tests, it was found to be not genotoxic in in-vivo studies.[7] Carcinogenicity studies on TMPTA have yielded some mixed results, with some studies showing an increase in certain tumors in mice at the site of application and in the liver and uterus of female mice, while other studies found no evidence of dermal carcinogenicity.[8][9][10] It is crucial to note that the presence of the reactive acrylate groups in TMPTA makes it significantly more biologically active than the saturated fatty acid esters in TMP C8/C10 esters. The lack of these reactive functional groups in TMP C8/C10 esters suggests a lower potential for such effects.

Environmental Fate and Ecotoxicity

Understanding the environmental impact of a substance is a critical component of a comprehensive safety assessment.

Biodegradability:

TMP C8/C10 esters are considered to be readily biodegradable.[2] This means they are likely to be broken down by microorganisms in the environment, preventing long-term persistence.

Ecotoxicity:

Based on available data, TMP C8/C10 esters exhibit low toxicity to aquatic organisms. Studies on fish, daphnia, and algae have shown no toxic effects below the water solubility limit.[2]

Trophic Level	Species	Test	Result
Fish	-	LC50	> 10,000 mg/L
Daphnia	-	EC50	> 100 mg/L
Algae	-	EC50	> 100 mg/L
Long-term (Daphnia)	-	NOEC	> 2,570 mg/L[2]

The substance is not classified as PBT (Persistent, Bioaccumulative, and Toxic) or vPvB (very Persistent and very Bioaccumulative).[2]

Experimental Protocols: A Practical Approach

Protocol 1: How to Interpret a Safety Data Sheet for Risk Assessment

• Section 1 & 2 - Identification: Confirm the chemical identity and review the GHS hazard classification. For TMP C8/C10 esters, note the "not classified" status.

• Section 8 - Exposure Controls: Identify the recommended Personal Protective Equipment (PPE) and engineering controls. The causality here is that even for a low-hazard material, minimizing exposure is a fundamental principle of chemical safety.

• Section 7 - Handling and Storage: Note the recommended handling procedures to prevent skin and eye contact and the storage conditions to maintain product integrity.

• Section 4 & 6 - Emergency Procedures: Familiarize yourself with first-aid measures and procedures for accidental release. This proactive step is essential for preparedness.

• Synthesize Information for a Workplace Risk Assessment: Combine the information from the SDS with your specific laboratory or manufacturing procedures to assess the actual risk. For example, while respiratory protection is not typically required, if your process involves heating the ester to high temperatures, the potential for vapor generation would need to be re-evaluated.

Protocol 2: Dermal Absorption Assessment - Conceptual Workflow

While specific in-vivo dermal absorption data for TMP C8/C10 esters is limited, the following conceptual workflow illustrates the principles behind such an assessment. The high molecular weight and lipophilic nature of these esters would suggest a slow rate of dermal penetration.

Diagram 3: Conceptual Workflow for Dermal Absorption Assessment

Caption: A simplified workflow for an in vitro dermal absorption study.

Conclusion and Expert Insights

The comprehensive analysis of the available safety and toxicological data for trimethylolpropane C8/C10 esters indicates a substance with a very low hazard profile. It is not classified as hazardous under GHS, exhibits low acute toxicity, is not a skin or eye irritant or sensitizer, and shows no evidence of developmental toxicity at high doses. Furthermore, it is readily biodegradable and has low ecotoxicity.

For researchers, scientists, and drug development professionals, this low toxicity profile makes TMP C8/C10 esters a favorable choice as an excipient or base fluid where biocompatibility is important. However, the principle of ALARA (As Low As Reasonably Achievable) for chemical exposure should always be applied. The use of appropriate personal protective equipment, as outlined in the safety data sheet, remains a critical aspect of safe handling.

While data on a structurally related compound, TMPTA, is available and provides some context, the significant difference in chemical reactivity between the acrylate esters of TMPTA and the saturated fatty acid esters of TMP C8/C10 esters means that direct read-across of toxicity data, particularly for endpoints like carcinogenicity, should be approached with caution. The lack of reactive acrylate groups in TMP C8/C10 esters is a key determinant of its lower toxicity.

References

• SysKem Chemie GmbH. (2019, July 4).
• PubChem. Fatty acids, C8-10, mixed esters with neopentyl glycol and trimethylolpropane.
• National Toxicology Program. (1991, October 4).
• Tennants Distribution. (2021, October 5).
• National Center for Biotechnology Information. DISCUSSION AND CONCLUSIONS - NTP Genetically Modified Model Report on the Toxicology Studies of Trimethylolpropane Triacrylate (Technical Grade) (CASRN 15625-89-5) in F344/N Rats, B6C3F1 Mice, and Genetically Modified (FVB Tg.AC Hemizygous) Mice (Dermal Studies).
• CDC Stacks.
• Covestro. (2023, January 27). Trimethylolpropane molten.
• European Chemicals Agency.
• Echemi.
• PubChem. Fatty acids, C8-10, mixed esters with neopentyl glycol and trimethylolpropane.
• European Chemicals Agency.
• NICNAS. (2017, March 10). 2-Propenoic acid, 2-ethyl-2-[[(1-oxo-2-propenyl)oxy]methyl]-1,3- propanediyl ester.
• PubMed. (2018, April 15).
• EWG Skin Deep®.
• European Chemicals Agency. Fatty acids, C8-10-(even numbered)
• European Chemicals Agency. ACUTE TOXICITY Fatty acids, C8-18 and C18-unsatd., mixed esters with C18-unsatd. fatty acid dimers, decanoic acid, octanoic aci.
• PubMed. (2012, December 15). Toxicology and carcinogenesis studies of trimethylolpropane triacrylate (technical grade) (CASRN 15625-89-5)
• Spectrum Chemical.
• Arkema. (2013, March 11).
• PubMed. (2005, October 15). Toxicology studies of trimethylolpropane triacrylate (technical grade) (CAS No. 15625-89-5) in F344/N rats, B6C3F1 mice, and genetically modified (FVB Tg.AC hemizygous) mice (dermal studies).
• Lanxess. (2015, August 15). Trimethylolpropane.
• PubMed. (2004, December 15).
• Organisation for Economic Co-operation and Development. TRIMETHYLPROPANE CAS N°: 77-99-6.
• Covestro. (2012, August 22).
• ResearchGate. (2025, August 7).
• SpecialChem. (2025, August 8).
• National Toxicology Program. GMM-03: Trimethylolpropane Triacrylate (Technical Grade) (CASRN 15625-89-5).
• CDH Fine Chemical.
• Ataman Kimya.
• Biointerface Research in Applied Chemistry. (2021, February 14). Synthesis and Characterization of Trimethylolpropane Based Esters as Green Biolubricant Basestock.
• SciELO.
• Cre
• PubMed.
• Eurofins. Why performing an in vitro dermal absorption study?.
• American Association of Pharmaceutical Scientists. (2007, May 18).

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• 8. DISCUSSION AND CONCLUSIONS - NTP Genetically Modified Model Report on the Toxicology Studies of Trimethylolpropane Triacrylate (Technical Grade) (CASRN 15625-89-5) in F344/N Rats, B6C3F1 Mice, and Genetically Modified (FVB Tg.AC Hemizygous) Mice (Dermal Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Hydrolytic Stability Mechanisms of Hindered Complex Esters

A Precision Engineering Guide for Drug Development

Part 1: Strategic Imperative & Executive Logic

In drug development, the ester linkage is a double-edged sword. It is the gold standard for prodrug design—masking polar groups to enhance membrane permeability—yet its inherent susceptibility to plasma esterases and spontaneous hydrolysis often leads to premature drug release or shelf-life instability.

For hindered complex esters , stability is not an accident; it is a programmable feature derived from the precise manipulation of the steric and electronic environment surrounding the carbonyl center. This guide moves beyond basic organic chemistry to the quantitative structure-stability relationships (QSSR) that govern these molecules, providing a roadmap for engineering esters that survive the bottle and the blood, releasing their payload only when intended.

Part 2: Molecular Mechanisms of Resistance

The hydrolytic stability of an ester is governed by the Taft Equation , a linear free-energy relationship that separates polar (

) and steric ( ) effects:

Where:

• : Rate constant of the hindered ester.
• : Rate constant of the reference (methyl) ester.
• : Sensitivity to steric effects (typically high for hydrolysis).
• : Steric substituent constant (more negative = more hindered).[1]

1. The Steric Shielding Effect (The "Umbrella" Mechanism)

The primary mechanism for stabilizing complex esters is steric occlusion . Hydrolysis requires the formation of a tetrahedral intermediate.[2] Bulky substituents at the

-carbon (e.g., tert-butyl, neopentyl) or the acyl side create a "cone of protection" that physically blocks the approach of the nucleophile (water or the serine residue of an esterase).

• Neopentyl Architecture: Esters derived from neopentyl glycol or pivalic acid exhibit extreme stability because the

  -carbons are fully substituted, locking the conformation and preventing nucleophilic attack trajectories.

• Newman's Rule of Six: Atoms in the 6-position from the carbonyl oxygen (coiled back) interfere with the rotation required to reach the transition state, effectively raising the activation energy (

  ).

2. Electronic Deactivation

While sterics block the path, electronics tune the target.

• Electron Donating Groups (EDGs): Alkyl groups donate electron density (induction) to the carbonyl carbon, reducing its electrophilicity and making it less attractive to nucleophiles.

• Hyperconjugation: In complex hindered esters,

  orbital interactions can stabilize the ground state relative to the transition state, further retarding hydrolysis.

3. Solvation Shell Disruption

Hydrolysis is water-dependent. Highly hydrophobic, hindered esters disrupt the local water structure (hydrophobic effect), reducing the effective concentration of water molecules capable of oriented attack at the ester linkage.

Part 3: Visualization of Mechanistic Pathways

The following diagram illustrates the Steric Shielding & Enzymatic Blockade mechanism, differentiating between a linear ester (labile) and a hindered complex ester (stable).

Figure 1: Mechanistic divergence between linear and hindered esters. Note the 'Steric Blockade' preventing the formation of the tetrahedral intermediate in the hindered system.

Part 4: Experimental Validation Framework

To rigorously validate hydrolytic stability, one must decouple chemical instability (pH-driven) from enzymatic lability (esterase-driven).

Protocol A: Chemical Stability Profiling (pH-Stat Method)

Objective: Determine the pseudo-first-order rate constant (

) independent of biological factors.

• Preparation: Dissolve the hindered ester (100

  M) in a mixed solvent system (e.g., 50% Acetonitrile / 50% Buffer) to ensure solubility while maintaining aqueous conditions.

• Conditions: Prepare thermostated vessels at pH 1.2 (Simulated Gastric Fluid), pH 7.4 (PBS), and pH 9.0 (Stress condition).

• Execution:

  • Incubate at 37°C and 60°C (Accelerated).

  • Sample at

    hours.

• Analysis: Quantify remaining parent ester via HPLC-UV/MS.

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Enzymatic Resistance Assay

Objective: Assess susceptibility to liver carboxylesterases (CES1/CES2).

• System: Use pooled Human Liver Microsomes (HLM) or recombinant CES1/CES2.

• Reaction:

  • Mix 1

    M ester with 0.5 mg/mL microsomal protein in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Pre-incubate microsomes with NADPH (if oxidative metabolism is a concern, though irrelevant for pure hydrolysis).

• Quenching: Stop reaction with ice-cold acetonitrile containing an internal standard.

• Readout: Calculate

  and Intrinsic Clearance ( ).

Part 5: Data Presentation & Design Logic

The following table synthesizes the relationship between steric bulk (Taft

values) and relative hydrolysis rates. This data drives the selection of "promoieties" in prodrug design.

Table 1: Impact of Steric Hindrance on Ester Hydrolysis Rates

Acyl Substituent (R-CO-)	Taft Steric Constant ( )	Relative Hydrolysis Rate ( )	Stability Class	Application Context
Methyl ( )	0.00	1.00 (Reference)	Labile	Rapid release prodrugs
Ethyl ( )	-0.07	0.76	Moderate	Standard prodrugs
Isopropyl ( )	-0.47	0.20	Stable	Sustained release
tert-Butyl ( )	-1.54	0.01	Highly Stable	"Stealth" lipids, depot injections
Neopentyl ( )	-1.74	< 0.005	Ultra-Stable	Lubricants, polymer backbones
Triphenylmethyl (Trityl)	< -4.00	Negligible	Inert	Permanent blocking groups

Note:

values are derived from acid-catalyzed hydrolysis data. More negative values indicate greater steric bulk and slower reaction rates.

Workflow for Rational Design

Below is a decision tree for selecting the appropriate ester architecture based on the target pharmacokinetic profile.

Figure 2: Rational design workflow connecting PK goals to specific ester architectures.

Part 6: References

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry. Wiley.

• Beaumont, K., et al. (2003). Design of Ester Prodrugs to Enhance Oral Absorption of Poorly Permeable Compounds: Challenges to the Discovery Scientist. Current Drug Metabolism.

• Liederer, B. M., & Borchardt, R. T. (2006). Enzymes Involved in the Bioconversion of Ester-Based Prodrugs. Journal of Pharmaceutical Sciences.

• Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism. Wiley-VCH.

• Nielsen, D. L., et al. (2012). Prodrugs as drug delivery systems.[3][4][5] II. Chemical and enzymatic hydrolysis of a variety of various ester prodrugs of salicylic acid. International Journal of Pharmaceutics.

• Charton, M. (1975). Steric Effects.[1][6][3][7][8][9][10][11][12] I. Esterification and Acid-Catalyzed Hydrolysis of Esters. Journal of the American Chemical Society.

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kinematic viscosity temperature relationship of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

An In-depth Technical Guide to the Kinematic Viscosity-Temperature Relationship of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

Authored by: A Senior Application Scientist

Abstract

Introduction: Unveiling 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

2,2-Bis[(octanoyloxy)methyl]butyl decanoate is a synthetic polyol ester. Its molecular structure is based on a central pentaerythritol core, which is a polyhydric alcohol with four hydroxyl groups.[1] In this specific molecule, three of these hydroxyl groups are esterified with octanoic acid (an 8-carbon fatty acid) and one is esterified with decanoic acid (a 10-carbon fatty acid). The presence of multiple ester linkages and the branched, compact structure afforded by the pentaerythritol backbone are hallmarks of polyol esters.[2]

Polyol esters as a class are renowned for their superior performance characteristics, including excellent thermal and oxidative stability, low volatility, high flash points, and inherent lubricity.[3][4] These properties make them ideal for demanding applications such as jet engine lubricants, fire-resistant hydraulic fluids, and compressor oils.[4][5] In the context of drug development, such esters can be explored as non-aqueous vehicles for formulations, plasticizers in medical polymers, or as emollients in topical delivery systems, where understanding viscosity is paramount for manufacturing, stability, and application.

The kinematic viscosity, and its dependence on temperature, is a critical physical property that dictates the flow behavior of a fluid. For a compound like 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, this relationship governs its performance as a lubricant, its processability in manufacturing, and its sensory characteristics in pharmaceutical or cosmetic formulations. This guide will, therefore, delve into the intricacies of this relationship.

The Fundamental Relationship Between Kinematic Viscosity and Temperature

Kinematic viscosity (ν) is a measure of a fluid's internal resistance to flow under the influence of gravity. It is defined as the ratio of the dynamic viscosity (η) to the density (ρ) of the fluid (ν = η/ρ). The viscosity of liquids, including polyol esters, is highly dependent on temperature. As temperature increases, the kinetic energy of the molecules also increases. This heightened molecular motion overcomes the intermolecular forces (van der Waals forces) that hold the molecules together, leading to a decrease in the fluid's internal friction and, consequently, a lower viscosity.[3]

This relationship is generally non-linear and can be described by several empirical models. One of the most widely used is the Arrhenius equation for viscosity:

η = A * e^(Ea / RT)

Where:

• η is the dynamic viscosity

• A is a pre-exponential factor

• Ea is the activation energy for viscous flow

• R is the universal gas constant

• T is the absolute temperature in Kelvin

A modified version of this relationship is often used for practical applications over a range of temperatures.[6] The viscosity of synthetic oils like polyol esters is typically less sensitive to temperature changes compared to mineral oils, a property quantified by the Viscosity Index (VI).[3] A higher VI indicates a smaller change in viscosity with temperature, which is a desirable characteristic for lubricants operating over a wide temperature range.[5] Polyol esters are known for their naturally high viscosity indices.[4]

Predictive Analysis of Viscosity for 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

In the absence of direct experimental data for 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, we can infer its likely kinematic viscosity-temperature profile by examining structurally similar polyol esters. The key structural features of our target molecule are the pentaerythritol backbone and the C8/C10 fatty acid chains. We will consider data from other pentaerythritol and trimethylolpropane (a similar polyol) esters as proxies.

Case Study: Pentaerythritol Tetrahexanoate (PEC6)

A study on pentaerythritol tetrahexanoate (PEC6), a polyol ester with slightly shorter C6 fatty acid chains, provides an excellent model for the temperature-dependent behavior. The kinematic viscosity of PEC6 was measured over a broad temperature range, as detailed in the table below.[7]

Temperature (°C)	Temperature (K)	Kinematic Viscosity (mm²/s or cSt)
-15	258.15	>100 (extrapolated)
25	298.15	~30
40	313.15	~20
100	373.15	~5

Note: The values are approximate, derived from graphical data in the cited study for illustrative purposes.[7]

The data for PEC6 demonstrates the characteristic steep decline in viscosity as temperature increases. Given that 2,2-Bis[(octanoyloxy)methyl]butyl decanoate has longer fatty acid chains (C8 and C10), it is expected to have a higher molecular weight and stronger intermolecular forces. Consequently, its kinematic viscosity at any given temperature will be higher than that of PEC6.

Case Study: Trimethylolpropane Trioleate (TMPTO)

Trimethylolpropane trioleate (TMPTO) is another relevant polyol ester, although based on a different polyol core. Technical datasheets for TMPTO provide typical viscosity values at standard industry reference temperatures.[8][9]

Temperature (°C)	Kinematic Viscosity (mm²/s or cSt)
40	45-55
100	9-10

This data further reinforces the expected viscosity range for polyol esters of this type. The viscosity of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate at 40°C is likely to be in a similar or slightly higher range, depending on the precise balance of the C8 and C10 chains. The high viscosity index of TMPTO (around 180-183) is also indicative of the excellent viscosity-temperature stability we can expect from our target compound.[8][9]

The following diagram illustrates the conceptual relationship between the molecular structure of a polyol ester and its resulting viscosity-temperature behavior.

Caption: Molecular determinants of viscosity in polyol esters.

Experimental Protocol for Kinematic Viscosity Measurement

To empirically determine the kinematic viscosity of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, a standardized methodology must be followed. The most common and authoritative method is ASTM D445.

Principle of Measurement

The method involves measuring the time it takes for a fixed volume of the liquid to flow under gravity through a calibrated glass capillary viscometer. The kinematic viscosity is then calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Apparatus

• Calibrated Glass Capillary Viscometer: Ubbelohde or Cannon-Fenske types are common. The size must be chosen so that the flow time is within the recommended range (typically 200 to 1000 seconds).

• Constant Temperature Bath: Capable of maintaining the desired temperature with a precision of ±0.02°C.

• Timing Device: A stopwatch or electronic timer with a resolution of at least 0.1 seconds.

• Thermometer: Calibrated with an accuracy of ±0.02°C.

Step-by-Step Methodology

• Sample Preparation: Ensure the sample of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate is free of any solid particles or water. Filtration may be necessary.

• Viscometer Selection: Choose a viscometer tube where the expected viscosity will result in a flow time within the specified range.

• Temperature Equilibration: Place the viscometer containing the sample into the constant temperature bath. Allow at least 30 minutes for the sample to reach thermal equilibrium at the target temperature (e.g., 40°C).

• Measurement:

  • Using suction, draw the liquid up through the capillary tube to slightly above the upper timing mark.

  • Release the suction and allow the liquid to flow freely down the capillary.

  • Start the timer precisely as the meniscus of the liquid passes the upper timing mark.

  • Stop the timer precisely as the meniscus passes the lower timing mark.

• Repetition: Repeat the measurement at least three times. The flow times should be within a specified tolerance (e.g., ±0.2%).

• Calculation:

  • Calculate the average flow time (t) from the repeated measurements.

  • Calculate the kinematic viscosity (ν) using the formula: ν = C * t

    • Where C is the calibration constant of the viscometer (in mm²/s² or cSt/s).

• Temperature Variation: Repeat the entire procedure for each desired temperature (e.g., 20°C, 40°C, 60°C, 80°C, 100°C) to generate a viscosity-temperature curve.

The following diagram outlines the experimental workflow for determining the kinematic viscosity-temperature relationship.

Caption: Workflow for viscosity measurement via ASTM D445.

Conclusion and Future Outlook

This technical guide has established a comprehensive framework for understanding the kinematic viscosity-temperature relationship of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate. While direct empirical data is not currently published, a robust prediction of its behavior can be made based on the well-documented properties of analogous polyol esters. It is anticipated that this compound will exhibit a high kinematic viscosity that decreases non-linearly with increasing temperature, characteristic of a high-performance synthetic ester. Furthermore, it is expected to possess a high viscosity index, indicating excellent thermal stability of its rheological properties.

For applications in research, drug development, and materials science, the predictive data and theoretical principles outlined herein provide a strong foundation for formulation and process design. However, for applications requiring precise viscosity specifications, empirical determination following the detailed ASTM D445 protocol is strongly recommended. Future research should focus on the experimental characterization of this and other mixed-acid pentaerythritol esters to expand the library of available physical property data for these versatile compounds.

References

• Weifang Jahwa Chemical Co.,Ltd. (n.d.). Trimethylolpropane Trioleate (TMPTO) - Synthetic Ester Base Oils.
• Unknown. (2025, June 11). The Environmentally Friendly Characteristics of Pentaerythritol Ester.
• Dawson, R., et al. (n.d.). Density and viscosity of a polyol ester lubricant: Measurement and molecular dynamics simulation. PMC.
• Green Polymer Additives. (n.d.). Ester of Pentaerythritol.
• Pacific Speciality Oils. (n.d.). PENTAERYTHRITYL ESTERS - Base Oil.
• Unknown. (2021, September 20). Trimethylolpropane trioleate(CAS:11138-60-6).
• Snowhite Chemical Co.,LTD. (2025, December 26). Pentaerythritol Properties, Grades, Applications & Specifications.
• Wikipedia. (n.d.). Pentaerythritol.
• National Institute of Standards and Technology. (n.d.). Thermophysical Properties of Polyol Ester Lubricants. NIST Technical Series Publications.
• UTPedia. (n.d.). VISCOSITY STUDIES OF SYNTHESIZED POLYOL ESTER FROM JATROPHA OIL.
• Zschimmer & Schwarz. (n.d.). Polyol Esters Technical Data Sheet.
• National Institute of Standards and Technology. (n.d.). Viscosity of Selected Liquid n-Alkanes.

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The Synthesis of Trimethylolpropane Tri-Esters: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction: The Versatility and Significance of Trimethylolpropane Tri-Esters

Trimethylolpropane (TMP) tri-esters are a class of synthetic esters that have garnered significant attention across various industries due to their exceptional properties, including high thermal and oxidative stability, excellent lubricity, low volatility, and biodegradability.[1][2] These characteristics make them highly desirable for a wide range of applications, from high-performance lubricants and hydraulic fluids to emollients and texture enhancers in cosmetics and personal care products.[3][4] In the pharmaceutical and drug development sector, their biocompatibility and ability to act as effective solubilizing agents are of particular interest.[4]

This in-depth technical guide provides a comprehensive overview of the synthesis of trimethylolpropane tri-esters, designed for researchers, scientists, and professionals in drug development. Moving beyond a simple recitation of protocols, this guide delves into the causality behind experimental choices, offering field-proven insights to empower you to not only replicate but also innovate upon existing methodologies. We will explore the core synthetic pathways, compare and contrast catalytic systems, and provide detailed, self-validating experimental protocols.

Core Synthetic Methodologies: A Tale of Two Pathways

The synthesis of trimethylolpropane tri-esters is primarily achieved through two main chemical reactions: direct esterification and transesterification.[1] The choice between these pathways is often dictated by the nature of the starting materials, desired purity of the final product, and economic considerations.

Direct Esterification: The Carboxylic Acid Route

Direct esterification involves the reaction of trimethylolpropane with three equivalents of a carboxylic acid in the presence of a catalyst.[3][5] This method is straightforward and widely employed, particularly when the desired fatty acids are readily available.

The Causality Behind the Choice: This route is often preferred for producing TMP tri-esters with specific fatty acid compositions, such as trimethylolpropane tricaprylate/tricaprate or trimethylolpropane trioleate, as it allows for precise control over the acyl groups being introduced.[6]

The reaction is an equilibrium process, and to drive it towards the formation of the tri-ester, the removal of water, a byproduct, is crucial.[3] This is typically achieved through azeotropic distillation using a suitable solvent like toluene or by applying a vacuum.[7][8]

Reaction Scheme:

Transesterification: The Ester Exchange Pathway

Transesterification, or alcoholysis, involves the reaction of trimethylolpropane with three equivalents of a fatty acid methyl ester (FAME) or another simple ester.[9][10] This method is particularly advantageous when starting from natural oils and fats, which are first converted to their corresponding methyl esters.[11]

The Causality Behind the Choice: Transesterification is often favored in industrial settings for its potential to use renewable feedstocks like vegetable oils.[12][13] The reaction can often be carried out under milder conditions compared to direct esterification, and the removal of the methanol byproduct can be more straightforward than water removal.[14]

Reaction Scheme:

Catalytic Systems: The Heart of the Reaction

The choice of catalyst is a critical parameter that significantly influences the reaction rate, yield, and selectivity of TMP tri-ester synthesis. The most common catalytic systems fall into three main categories: acid catalysts, base catalysts, and enzymatic catalysts.

Acid Catalysis: The Workhorse of Esterification

Strong acids are widely used catalysts for both direct esterification and transesterification.

• Homogeneous Acid Catalysts: Sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA) are effective and commonly used catalysts.[8][15] Benzenesulfonic acid has also been reported as a highly efficient catalyst for the synthesis of trimethylolpropane trioleate.[6]

  • Mechanism: The acid protonates the carbonyl oxygen of the carboxylic acid or ester, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl groups of trimethylolpropane.

  • Causality Behind the Choice: These catalysts are inexpensive and highly active, leading to relatively short reaction times. However, they can be corrosive, difficult to separate from the final product, and can lead to side reactions and darker product color.[5]

• Solid Acid Catalysts: To overcome the drawbacks of homogeneous catalysts, solid acid catalysts such as ion-exchange resins have been explored. These offer the advantage of easy separation and reusability.

• Organometallic Catalysts: Tin-based catalysts, such as SnCl₂·2H₂O and Sn bis(2-ethylhexanoate), are also effective for direct esterification.[5][7][16][17] They often provide high yields and selectivity with reduced side reactions compared to strong mineral acids.[5]

Base Catalysis: A Powerful Alternative for Transesterification

Base catalysts are primarily used for transesterification reactions.

• Homogeneous Base Catalysts: Sodium methoxide (NaOMe) and potassium carbonate (K₂CO₃) are commonly employed.[11][18] Guanidine carbonate has also been investigated as a green and efficient catalyst, eliminating soap formation.[2]

  • Mechanism: The base deprotonates the hydroxyl groups of trimethylolpropane, forming a more potent nucleophile (alkoxide) that attacks the carbonyl carbon of the fatty acid methyl ester.

  • Causality Behind the Choice: Base-catalyzed transesterification is generally faster than acid-catalyzed reactions at lower temperatures.[11] However, these catalysts are sensitive to the presence of free fatty acids and water, which can lead to soap formation, complicating the purification process.[18]

Enzymatic Catalysis: The Green and Selective Approach

Enzymes, particularly lipases, have emerged as a green and highly selective alternative to chemical catalysts.

• Immobilized Lipases: Lipozyme 435, an immobilized form of lipase B from Candida antarctica, has been successfully used for the enzymatic synthesis of TMP esters via transesterification.[19]

  • Mechanism: The lipase catalyzes the esterification or transesterification reaction through a ping-pong bi-bi mechanism involving an acyl-enzyme intermediate.

  • Causality Behind the Choice: Enzymatic synthesis offers several advantages, including milder reaction conditions, high selectivity (minimizing side products), and easier product purification.[19] The primary drawbacks are the higher cost of the enzyme and potentially longer reaction times compared to conventional chemical methods.[20]

Experimental Protocols: A Step-by-Step Guide

The following protocols are provided as illustrative examples. Researchers should optimize these conditions based on their specific starting materials and desired product specifications.

Protocol 1: Acid-Catalyzed Direct Esterification of Trimethylolpropane with Oleic Acid

This protocol is based on the synthesis of trimethylolpropane trioleate.[6][8]

Materials:

• Trimethylolpropane (TMP)

• Oleic Acid (OA)

• Benzenesulfonic acid or Sulfuric acid (catalyst)

• Toluene (for azeotropic water removal, optional)

• Three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a Dean-Stark apparatus with a condenser.

Procedure:

• Charge the three-necked flask with oleic acid (e.g., 0.196 mol) and heat to 60 °C.[6]

• Add trimethylolpropane (e.g., 0.061 mol, for a 3.2:1 molar ratio of OA to TMP) to the flask and stir until the TMP is completely melted and mixed.[6]

• Add the acid catalyst (e.g., 2% by weight of TMP).[6]

• Increase the temperature to the desired reaction temperature (e.g., 180 °C).[6]

• If using toluene, add it to the flask to facilitate azeotropic removal of water collected in the Dean-Stark trap. Alternatively, apply a vacuum (e.g., 0.095 MPa) to continuously remove the water byproduct.[6]

• Monitor the reaction progress by periodically measuring the acid value of the reaction mixture. The reaction is considered complete when the acid value stabilizes at a low level. A typical reaction time is around 3 hours.[6]

• Once the reaction is complete, cool the mixture to room temperature.

• The crude product can be purified by washing with a dilute alkaline solution to neutralize the acid catalyst, followed by washing with hot water to remove any remaining salts. Finally, the product is dried under vacuum.

Protocol 2: Base-Catalyzed Transesterification of Fatty Acid Methyl Esters with Trimethylolpropane

This protocol is based on the synthesis of TMP tri-esters from palm oil fatty acid methyl esters.[14]

Materials:

• Trimethylolpropane (TMP)

• Fatty Acid Methyl Esters (FAMEs)

• Sodium methoxide or Potassium carbonate (catalyst)

• Three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a vacuum distillation setup.

Procedure:

• Charge the three-necked flask with TMP (e.g., 0.05 mol) and FAMEs (e.g., 4 times the molar amount of TMP).[14]

• Add the base catalyst (e.g., 0.10 times the molar amount of TMP).[14]

• Heat the mixture to the desired reaction temperature (e.g., 110-130 °C) under vacuum (e.g., 100-300 Pa).[11][14]

• The methanol generated during the reaction is continuously removed by the vacuum system and collected in a cold trap.

• The reaction is typically carried out for a period of 1 to 5 hours.[14]

• After the reaction is complete, cool the mixture.

• The catalyst can be neutralized by adding a phosphoric acid solution.[14]

• The mixture is then allowed to stand for layering, or centrifugation can be used to separate the layers. The upper oil layer is washed with hot water.[14]

• The purified oil layer is then dewatered and dried under vacuum. Further purification can be achieved by molecular distillation to remove any excess FAMEs.[14][21]

Protocol 3: Enzymatic Transesterification using Immobilized Lipase

This protocol is based on the synthesis of TMP esters from high oleic palm methyl ester using Lipozyme 435.[19]

Materials:

• Trimethylolpropane (TMP)

• High Oleic Palm Methyl Ester (HO-PME)

• Lipozyme 435 (immobilized lipase)

• Temperature-controlled reactor

Procedure:

• Combine TMP and HO-PME in the reactor at a specific molar ratio (e.g., 3.45:1 HO-PME to TMP).[19]

• Add the immobilized lipase (e.g., 3% w/w of the total substrates).[19]

• Maintain the reaction under controlled temperature (e.g., 70-90 °C) and reduced pressure (e.g., 15.25 mbar) to facilitate the removal of methanol.[19][20]

• The reaction is typically run for an extended period, for instance, 48 hours, to achieve high conversion.[19]

• After the reaction, the immobilized enzyme can be easily separated from the product mixture by filtration for potential reuse.[20]

• A key advantage of this method is that the product may be of high enough purity to not require further purification steps.[19]

Data Presentation: A Comparative Overview

The following tables summarize key quantitative data from various synthesis methods, providing a basis for comparison and selection of the most appropriate strategy for your research needs.

Table 1: Comparison of Reaction Conditions for Trimethylolpropane Trioleate Synthesis

Catalyst	Reactants	Molar Ratio (Acid/Ester:TMP)	Temperature (°C)	Time (h)	Yield/Conversion	Reference
Benzenesulfonic acid	Oleic Acid, TMP	3.2:1	180	3	>92% esterification rate	[6]
SnCl₂·2H₂O	Oleic Acid, TMP	3.1:1	170	2	91.65% ester value	[7][16]
Sulfuric acid	Oleic Acid, TMP	N/A	150	5	N/A	[8]
Sodium methoxide	Oleic Acid Methyl Ester, TMP	4:1	120	2	~85.47% tri-ester	[22]

Table 2: Comparison of Enzymatic vs. Chemical Catalysis for TMP Ester Synthesis

Parameter	Enzymatic Synthesis (Lipozyme 435)	Chemical Catalysis (e.g., Sodium Methoxide)
Catalyst	Immobilized Lipase	Sodium Methoxide, Sulfuric Acid, etc.
Temperature	Milder (e.g., 70-90 °C)[20]	Higher (e.g., 110-180 °C)[6][14]
Reaction Time	Longer (e.g., 48 h)[19]	Shorter (e.g., 2-5 h)[7][8]
Selectivity	High, minimal side products[19]	Can have side reactions (e.g., soap formation with base catalysts)[18]
Purification	Often simpler, may not be required[19]	Typically requires neutralization, washing, and drying[6][14]
Catalyst Reusability	Yes, by filtration[20]	Generally not for homogeneous catalysts
Cost	Higher initial catalyst cost	Lower catalyst cost

Visualization of Key Processes

Diagrams can aid in understanding the workflow and reaction pathways.

Caption: Stepwise reaction pathways for direct esterification and transesterification.

Conclusion: A Pathway to High-Purity Trimethylolpropane Tri-Esters

The synthesis of trimethylolpropane tri-esters is a well-established yet continually evolving field. The choice of synthetic route—direct esterification or transesterification—along with the catalytic system, profoundly impacts the efficiency, cost-effectiveness, and environmental footprint of the process. For applications demanding high purity and specific compositions, such as in the pharmaceutical and personal care industries, a thorough understanding of these synthetic variables is paramount. By carefully considering the interplay between reactants, catalysts, and reaction conditions, researchers and drug development professionals can effectively produce high-quality trimethylolpropane tri-esters tailored to their specific needs.

References

• Synthesis of Biolubricant Trimethylolpropane Trioleate and Its Lubricant Base Oil Properties. (2017). Energy & Fuels. [Link]

• Zhang, A., & Wei, L. (2011). Synthesis of trimethylolpropane trioleate and their emulsification-resistive properties. 2011 International Conference on Consumer Electronics, Communications and Networks (CECNet). [Link]

• Synthesis of trimethylolpropane trioleate and their emulsification-resistive properties. (n.d.). Semantic Scholar. [Link]

• TRIMETHYLOLPROPANE TRICAPRYLATE/TRICAPRATE. (n.d.). Ataman Kimya. [Link]

• Gryglewicz, S., Piechocki, W., & Gryglewicz, G. (2003).

• Enzymatic synthesis of palm oil-based trimethylolpropane ester as biolubricant base stock catalyzed by Lipozyme 435. (2022). Energy. [Link]

• Preparation and purification method for trimethylolpropane fatty acid triester. (2012).

• Synthesis and Characterization of Trimethylolpropane Based Esters as Green Biolubricant Basestock. (2021). Biointerface Research in Applied Chemistry. [Link]

• Enzymatic Synthesis of a Polyol Ester from Levulinic Acid and Trimethylolpropane and Its Tribological Behavior as Potential Biolubricant Basestock. (2020). MDPI. [Link]

• Preparation and purification method for trimethylolpropane fatty acid triester. (2012).

• Raof, N. A., Hamid, H. A., Aziz, N. A. M., & Yunus, R. (2022). Prospects of Plant-Based Trimethylolpropane Esters in the Biolubricant Formulation for Various Applications: A Review. Frontiers in Mechanical Engineering. [Link]

• Liquid Industrial Grade Trimethylolpropane Tricaprylate/caprate (TMPTCC), 25 Kg Bag, 99.50%. (n.d.). IndiaMART. [Link]

• Prospects of Plant-Based Trimethylolpropane Esters in the Biolubricant Formulation for Various Applications: A Review. (2022). Frontiers. [Link]

• Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters. (2026). MDPI. [Link]

• Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification. (n.d.). ResearchGate. [Link]

• Synthesis of Palm Oil Fatty Acid and Trimethylolpropane Based Ester for Biolubricant Base Stocks. (n.d.). AIP Publishing. [Link]

• Process for the preparation of trimethylolpropane caprylate/caprate. (2000).

• Palm Oil Derived Trimethylolpropane Triesters Synthetic Lubricants and Usage in Industrial Metalworking Fluid. (n.d.). J-Stage. [Link]

• Palm oil derived trimethylolpropane triesters synthetic lubricants and usage in industrial metalworking fluid. (n.d.). PubMed. [Link]

• What is Trimethylolpropane? Its Applications in the Chemical Industry. (2025). VICHEM. [Link]

• Introduction to Trimethylolpropane Caprylate/Caprate. (n.d.). Henan J&D Chemical Co.,Ltd. [Link]

• Statistical optimization of the synthesis of plant-derived fatty acid esters of TMP over homogeneous organometallic tin catalyst. (n.d.). Biblioteka Nauki. [Link]

• Synthesis of trimethylolpropane organic acid ester and application in special oil. (n.d.).

• Synthesis And Characterization Of Ester Trimethylolpropane Based Jatropha Curcas Oil As Biolubricant Base Stocks. (n.d.). Semantic Scholar. [Link]

• Synthesis and kinetics study of trimethylolpropane fatty acid triester from oleic acid methyl ester as potential biolubricant. (2020). ResearchGate. [Link]

• Synthesis of trimethylolpropane fatty acid triester as a high performance electrical insulating oil. (n.d.). CABI Digital Library. [Link]

• Investigation on Synthesis of Trimethylolpropane (TMP) Ester from Non-edible Oil. (2024). Bulletin of Chemical Reaction Engineering & Catalysis. [Link]

• Investigation on Synthesis of Trimethylolpropane (TMP) Ester from Non-edible Oil. (2020). Bulletin of Chemical Reaction Engineering. [Link]

• Synthesis Study of High Oleic Palm Oil-based Trimethylolpropane Triesters: Response Surface Methodology Based Optimization. (n.d.). ThaiScience. [Link]

• Synthesis, Characterization and Properties of Trimethylolpropane Triesters from Coconut (Cocos nucifera) Methyl Esters. (2023). Baghdad Science Journal. [Link]

• Optimisation of trimethylolpropane ester synthesis from waste cooking oil methyl ester by response surface methodology, and its. (2025). OPUS at UTS. [Link]

Sources

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• 7. Synthesis of trimethylolpropane trioleate and their emulsification-resistive properties | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
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• 10. WO2000018743A1 - Process for the preparation of trimethylolpropane caprylate/caprate - Google Patents [patents.google.com]
• 11. (PDF) Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification [academia.edu]
• 12. Palm Oil Derived Trimethylolpropane Triesters Synthetic Lubricants and Usage in Industrial Metalworking Fluid [jstage.jst.go.jp]
• 13. Palm oil derived trimethylolpropane triesters synthetic lubricants and usage in industrial metalworking fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Preparation and purification method for trimethylolpropane fatty acid triester - Eureka | Patsnap [eureka.patsnap.com]
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• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

catalyst selection for transesterification of trimethylolpropane with fatty acids

Application Note: Catalyst Selection & Process Optimization for Trimethylolpropane (TMP) Ester Synthesis

Executive Summary

Trimethylolpropane (TMP) esters are a critical class of biolubricants and plasticizers, valued for their thermal stability and low-temperature fluidity.[1][2][3][4] While the prompt references "transesterification with fatty acids," it is chemically precise to distinguish between two routes:

• Direct Esterification: TMP + Free Fatty Acids (FFA)

  TMP Ester + Water.

• Transesterification: TMP + Fatty Acid Methyl Esters (FAME)

  TMP Ester + Methanol.

Given the specification of Fatty Acids as the feedstock, this guide focuses on Direct Esterification , the dominant industrial route for processing fatty acids. We will analyze the transition from legacy Brønsted acid catalysts (p-TSA) to modern Organometallic Lewis acids (Titanates/Tin), which offer superior color quality and conversion rates for high-performance applications.

Part 1: Critical Analysis of Catalyst Classes

Selection of the catalyst dictates the reaction temperature, purification burden, and final product color (Gardner scale).

Comparative Matrix: Catalyst Performance

Feature	Brønsted Acids (e.g., p-TSA, )	Organometallics (e.g., Tetrabutyl Titanate - TBT)	Heterogeneous Solids (e.g., Sulfated Zirconia, Amberlyst)
Mechanism	Protonation of Carbonyl Oxygen	Lewis Acid Coordination	Surface Protonation
Reaction Temp	Low ( )	High ( )	Low/Medium ( )
Reaction Rate	Fast (High )	Moderate (Requires Temp)	Slow (Mass transfer limits)
Selectivity	Low (Side reactions: Ethers/Color)	High (Low side reactions)	High
Water Tolerance	High	Hydrolysis risk (requires removal)	Varies (Resins swell)
Post-Process	Neutralization + Washing (High Waste)	Filtration or Hydrolysis	Filtration (Simple)
Product Quality	Darker (Oxidation prone)	Excellent (Light Color)	Good

Expert Insight: For pharmaceutical or high-grade lubricant applications, Tetrabutyl Titanate (TBT) or Tin(II) Oxalate are the industry standards. While p-TSA is faster, it induces etherification of the TMP polyol, leading to color bodies that are difficult to bleach. Solid acids are "green" but often struggle with the steric bulk of TMP triesters, leading to incomplete conversion (high Hydroxyl Value).

Part 2: Mechanistic Grounding

Understanding why TBT is preferred requires looking at the activation energy barriers. Unlike p-TSA, which protonates the carbonyl randomly, TBT forms a coordinated transition state.

Figure 1: Lewis Acid Activation Mechanism (Titanate)

Caption: TBT activates the carbonyl carbon via coordination, lowering activation energy without generating free protons that catalyze oxidative side reactions.

Part 3: Detailed Experimental Protocol

Objective: Synthesis of TMP Tri-oleate (or similar fatty acid ester) targeting >98% conversion (Acid Value < 1 mg KOH/g).

Materials:

• Reactant A: Trimethylolpropane (TMP), Flakes, >98% purity.[1]

• Reactant B: Fatty Acid (e.g., Oleic Acid, C18:1), Molar Excess 3.3:1 (Acid:TMP).

• Catalyst: Tetrabutyl Titanate (TBT), 0.5 - 1.0 wt% relative to total mass.

• Apparatus: 4-Neck Round Bottom Flask, Mechanical Stirrer, Nitrogen Inlet, Dean-Stark Trap (for azeotropic water removal) or Vacuum line.

Step-by-Step Methodology:

• Feedstock Preparation (Melt & Mix):

  • Charge the solid TMP and liquid Fatty Acid into the reactor.

  • Crucial: Heat to

    under Nitrogen flow before adding catalyst. This dries the reactants. TBT is water-sensitive and will hydrolyze/deactivate if added to "wet" reagents.

• Catalyst Addition:

  • Once moisture is

    , add TBT (0.5 wt%).

  • Increase agitation to 400-600 RPM.

• Reaction Phase 1 (Atmospheric):

  • Ramp temperature to

    .

  • Water generation will begin. Collect water in the Dean-Stark trap (if using xylene azeotrope) or simply vent if running neat at high temp.

  • Note: Reaction rate is limited by water removal.

• Reaction Phase 2 (Vacuum Finishing):

  • Once water evolution slows (approx. 3-4 hours) and Temp reaches

    , apply gradual vacuum (down to 20-50 mbar).

  • Why? This drives the equilibrium (Le Chatelier’s Principle) to convert mono- and di-esters into tri-esters.

  • Monitor Acid Value (AV) hourly. Target: AV < 1.0.

• Work-up (Purification):

  • Cool to

    .

  • Hydrolysis of Catalyst: Add 1-2% water to the crude ester. Stir for 30 mins. The soluble Ti catalyst converts to insoluble

    (white precipitate).

  • Filtration: Filter through a bed of Celite or Silica gel to remove the

    and any residual soaps.

  • Deodorization (Optional): Steam stripping at

    under high vacuum to remove unreacted fatty acids.

Part 4: Process Validation & Troubleshooting

Use this logic flow to diagnose synthesis failures.

Figure 2: Troubleshooting Decision Tree

Caption: Systematic QC workflow to distinguish between unreacted acid (High AV) and incomplete ester substitution (High OHV).

Key QC Metrics Table

Metric	Target	Significance
Acid Value (AV)		Indicates unreacted Fatty Acids. High AV causes corrosion.
Hydroxyl Value (OHV)		Indicates presence of Mono/Di-esters. High OHV reduces thermal stability.
Color (Gardner)		Indicates oxidation. Dark color suggests catalyst issues or air leaks.
Water Content		Critical for hydrolytic stability of the final lubricant.

References

• Campanella, A., & Baltanás, M. A. (2006). Degradation of Trimethylolpropane Esters: Effect of Catalyst and Conditions. Evaluates the stability of TMP esters and the impact of p-TSA vs. Tin catalysts.

• Gryglewicz, S. (2001). Rapeseed oil methyl esters as raw material for synthesis of biolubricants. Compares transesterification routes using alkaline catalysts vs. direct esterification.

• Åkerman, C. O., et al. (2011).[5] Biolubricant synthesis using immobilised lipase: Process optimization of trimethylolpropane oleate production. Provides data on enzymatic alternatives for green synthesis.

• Siling, M. I., et al. (1986).[6] Mechanism of tetrabutyl titanate catalysis of the esterification. Foundational paper on the kinetics and mechanism of Titanate catalysts in esterification.

• Salimon, J., et al. (2011). The Effects of Various Acid Catalyst on the Esterification of Jatropha Curcas Oil based Trimethylolpropane Ester. Comparative study of H2SO4, p-TSA, and others.[5]

Sources

• 1. (PDF) Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification [academia.edu]
• 2. pubs.aip.org [pubs.aip.org]
• 3. bibliotekanauki.pl [bibliotekanauki.pl]
• 4. researchgate.net [researchgate.net]
• 5. umpir.ump.edu.my [umpir.ump.edu.my]
• 6. Mechanism of tetrabutyl titanate catalysis of the esterification of mono-2-ethylhexyl phthalate (Journal Article) | OSTI.GOV [osti.gov]

Application Note: High-Temperature Lubrication with 2,2-Bis[(octanoyloxy)methyl]butyl Decanoate

Executive Summary

This application note details the physicochemical properties, synthesis protocols, and performance characterization of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate (CAS 91050-89-4 / 11138-60-6 equivalent). Chemically defined as a mixed triester of trimethylolpropane (TMP) with caprylic (C8) and capric (C10) acids, this molecule represents the "Goldilocks" zone in synthetic lubrication: it balances the low-temperature fluidity of short-chain esters with the thermal stability required for extreme environments.

Primary applications include high-temperature chain oils (e.g., reflow soldering ovens, textile tenter frames) and aviation turbine lubricants , where resistance to coking and oxidative degradation is paramount.

Chemical Basis & Mechanism

Structural Architecture

The molecule is a Neopentyl Polyol Ester . Its stability derives from the quaternary carbon atom (the "neopentyl" center) in the TMP core.

• Beta-Hydrogen Absence: Unlike mineral oils or diesters, the central neopentyl carbon has no hydrogen atoms attached. This blocks the

  -elimination decomposition pathway, a primary mechanism of thermal degradation in lubricants.

• Mixed Ester Functionality:

  • C8 (Octanoyl): Reduces viscosity and pour point, enhancing flow at startup.

  • C10 (Decanoyl): Increases molecular weight and flash point, reducing volatility at operating temperatures (>250°C).

methods for blending TMP esters with polyalphaolefins (PAO)

Technical Application Note: Synergistic Blending of TMP Esters and Polyalphaolefins (PAO)

Abstract

This application note details the methodology for formulating high-performance lubricants by blending Trimethylolpropane (TMP) esters with Polyalphaolefins (PAO). While PAOs offer exceptional oxidative stability and viscosity indices, they suffer from low additive solubility and seal shrinkage. TMP esters, characterized by high polarity and solvency, complement PAOs by enhancing additive compatibility and balancing seal swell. This guide provides a validated protocol for calculating blend ratios, executing the "Ester-Concentrate" blending technique, and verifying the final formulation against industry standards (ASTM).

Theoretical Basis: The Polarity Balance

The successful blending of Group IV (PAO) and Group V (Ester) base stocks relies on managing the Polarity Gap .

• PAO (Non-Polar): Paraffinic structure. Excellent hydrolytic stability but poor solvency. Tends to shrink elastomers (seals) due to extraction of plasticizers.

• TMP Ester (Polar): Polyol ester structure.[1] High solvency and affinity for metal surfaces.[2] Tends to swell elastomers by diffusing into the polymer matrix.

The Synergistic Sweet Spot: By blending TMP esters at 10% to 20% (w/w) into a PAO backbone, formulators achieve a "Neutral Seal Swell" and sufficient solvency to dissolve polar additives (anti-wear agents, antioxidants) that would otherwise precipitate out of pure PAO.

Solubility Parameters

To predict compatibility, we utilize the Aniline Point (ASTM D611).

• High Aniline Point (>100°C): Low polarity (PAO).

• Low Aniline Point (<20°C): High polarity (TMP Ester).

• Target Blend: Aniline point between 80°C – 100°C ensures additive solubility without compromising the hydrophobic nature of the lubricant.

Pre-Formulation Calculations

Before physical blending, the target viscosity must be calculated. The Refutas Equation is the standard method for determining the Viscosity Blending Number (VBN) of the mixture.

Step 1: Calculate VBN for each component

Where is the kinematic viscosity (cSt) at the target temperature (usually 40°C or 100°C).

Step 2: Calculate Blend VBN

Where is the mass fraction of component A (PAO) and B (Ester).

Step 3: Convert back to Viscosity

Note: Esters often reduce the Viscosity Index (VI) of high-VI PAOs. Always verify the final VI using ASTM D2270.

Experimental Protocol: The "Ester-Concentrate" Method

Directly dumping additives into PAO often leads to "haze" or fallout. The most robust method involves using the TMP Ester as a carrier fluid.

Materials & Equipment

• Base Stock A: PAO 4 or PAO 6 (e.g., Spectrasyn™).

• Base Stock B: TMP Trioleate or TMP Complex Ester (e.g., Priolube™).

• Additives: ZDDP (Anti-wear), PANA (Antioxidant).

• Equipment: Overhead stirrer (variable speed), Heating mantle, Karl Fischer Titrator.

Workflow Diagram

Caption: Figure 1. The "Ester-Concentrate" blending workflow ensures additive solubility by utilizing the high polarity of TMP esters before dilution into the non-polar PAO matrix.

Step-by-Step Procedure

Step 1: Moisture Control (Critical) TMP esters are hygroscopic and susceptible to hydrolysis (acid formation).

• Test TMP Ester moisture content using ASTM D6304 .

• Requirement: Moisture must be < 300 ppm .

• Action: If high, dry the ester under vacuum (-0.8 bar) at 80°C for 2 hours or nitrogen sparge until specification is met.

Step 2: Create the Additive Concentrate

• Charge the blending vessel with the calculated mass of TMP Ester (10-20% of total formulation).

• Heat to 60°C – 70°C . Do not exceed 80°C to prevent thermal degradation of antioxidants.

• Engage stirrer at moderate speed (300-500 RPM).

• Add solid/viscous additives (e.g., ZDDP, Antioxidants).

• Mix until solution is crystal clear (approx. 30-45 mins). This is the "Concentrate."

Step 3: The Let-Down (blending into PAO)

• In a separate main vessel, heat the PAO to 60°C .

• Slowly pour the Ester-Concentrate into the PAO while stirring.

• Why? Adding the concentrate to the PAO (rather than PAO to concentrate) ensures the polar additives remain solubilized as they are gradually diluted.

• Maintain temperature at 60°C and stir for 60 minutes.

Step 4: Cooling and Filtration

• Cool the blend to < 40°C.

• Filter through a 5-micron absolute filter to remove any undissolved particulates or debris.

Validation & Quality Control

A blend is only successful if it meets performance metrics. Use the following table to validate the formulation.

Property	Test Method	Target / Criteria	Why it Matters
Kinematic Viscosity	ASTM D445	± 5% of theoretical	Confirms blending accuracy.
Viscosity Index	ASTM D2270	> 120 (Typical)	Ensures temperature stability.
Aniline Point	ASTM D611	80°C – 100°C	Proxy for seal compatibility and solvency.
Appearance	Visual	Bright & Clear	Haze indicates moisture or additive fallout.
Acid Number (TAN)	ASTM D664	< 0.1 mg KOH/g increase	High TAN indicates ester hydrolysis.
Seal Compatibility	ASTM D4289	Vol Change: -2% to +5%	Ensures seals do not shrink (PAO) or over-swell (Ester).

Troubleshooting Guide

Issue: Haze or Cloudiness

• Cause A: Moisture contamination. PAO cannot hold water; it disperses as micro-droplets.

  • Fix: Vacuum dehydrate the blend.

• Cause B: Additive fallout (Saturation).

  • Fix: Increase TMP Ester ratio by 2-5% to improve solvency.

Issue: Viscosity Lower than Predicted

• Cause: "Viscosity Dilution Effect." Esters often have lower molecular weight distributions than PAOs.

• Fix: Use a higher viscosity PAO (e.g., blend PAO 40 with PAO 6) or a Complex TMP Ester (higher MW).

Issue: High Acid Number after Storage

• Cause: Hydrolysis. The ester reacted with residual moisture.[3]

• Fix: Add a carbodiimide-based hydrolysis stabilizer or improve drying protocol.

References

• ASTM International. ASTM D611-12: Standard Test Methods for Aniline Point and Mixed Aniline Point of Petroleum Products and Hydrocarbon Solvents. ASTM International. [Link]

• ASTM International. ASTM D445-21: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids. ASTM International. [Link]

• Rudnick, L. R. (2013). Synthetics, Mineral Oils, and Bio-Based Lubricants: Chemistry and Technology.[4] CRC Press. (Standard Industry Text).[5][6]

• Croda Lubricants. Ester Base Oils for High Performance Lubricants. Croda. [Link]

• Society of Tribologists and Lubrication Engineers (STLE). Base Oil Groups and Their Characteristics. STLE. [Link]

Sources

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• 2. Why Esters? Di-Esters, Polyol esters, Trimelliate esters | Teknor Apex [teknorapex.com]
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• 4. mdpi.com [mdpi.com]
• 5. ASTM D611 - eralytics [eralytics.com]
• 6. lin-tech.ch [lin-tech.ch]

Application Notes &amp; Protocols: Synthesis and Characterization of Trimethylolpropane Caprylate/Caprate for Cosmetic Applications

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of Trimethylolpropane Caprylate/Caprate (TMPCC), a versatile emollient for the cosmetic industry. TMPCC is a synthetic ester prized for its lightweight, non-greasy feel, excellent spreadability, and ability to form a moisture-retaining barrier on the skin.[1] The protocols herein detail a robust direct esterification process, followed by rigorous, self-validating quality control measures to ensure the final product meets the high standards required for cosmetic formulations. This guide is intended for researchers, formulation scientists, and drug development professionals seeking to produce and evaluate high-purity cosmetic emollients.

Introduction: The Role of TMPCC in Modern Cosmetics

The demand for sophisticated cosmetic formulations with superior sensory profiles and functional benefits has driven the adoption of synthetic esters like Trimethylolpropane Caprylate/Caprate (INCI: TRIMETHYLOLPROPANE TRICAPRYLATE/TRICAPRATE). Derived from the reaction of trimethylolpropane with a blend of caprylic (C8) and capric (C10) fatty acids, TMPCC is a triester that offers a unique combination of properties.[1][2]

Its saturated, branched structure contributes to excellent thermal and oxidative stability, prolonging the shelf life of cosmetic products.[3] Unlike many natural oils, it provides a light, silky emollience without a greasy residue, making it ideal for a wide range of applications including:

• Skin Care: Creams, lotions, and serums where it enhances texture, improves spreadability, and provides a protective barrier to prevent moisture loss.[1][3]

• Color Cosmetics: Foundations, lipsticks, and eyeshadows, where it acts as a pigment dispersing agent and lubricant for smooth application.[1]

• Hair Care: Conditioners and styling products to impart a silky, non-greasy feel without weighing down the hair.[3]

• Sunscreens: As a solvent and vehicle for UV filters.

This guide will focus on the direct esterification method, a common and effective industrial synthesis route.[4]

Synthesis Pathway: Direct Esterification

The synthesis of TMPCC is achieved via a direct esterification (or Fischer esterification) reaction. In this process, the three hydroxyl (-OH) groups of trimethylolpropane react with the carboxyl (-COOH) groups of caprylic and capric acids. The reaction is reversible and requires a catalyst and the continuous removal of water to drive it towards the formation of the triester product.[1]

Overall Synthesis Workflow

The diagram below outlines the complete workflow from raw material preparation to the final, purified cosmetic emollient.

Caption: High-level workflow for the synthesis and purification of TMPCC.

Materials and Equipment

Raw Materials & Reagents

Material/Reagent	Grade	Supplier Example	Purpose
Trimethylolpropane (TMP)	≥99% Purity	Sigma-Aldrich	Polyol backbone
Caprylic Acid (C8)	≥98% Purity	TCI Chemicals	Fatty acid reactant
Capric Acid (C10)	≥98% Purity	Alfa Aesar	Fatty acid reactant
Stannous Oxalate or Tin(II) Oxide	Catalyst Grade	Strem Chemicals	Esterification catalyst[4][5]
Toluene	ACS Grade	Fisher Scientific	Azeotropic agent for water removal
Sodium Bicarbonate (NaHCO₃)	Reagent Grade	VWR	Neutralizing agent
Sodium Chloride (NaCl)	Reagent Grade	VWR	For brine wash
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	EMD Millipore	Drying agent
Nitrogen (N₂)	High Purity	Airgas	Inert gas blanket

Equipment

• Glass reactor (1L) with a multi-neck lid

• Mechanical overhead stirrer with a PTFE paddle

• Heating mantle with temperature controller and thermocouple

• Dean-Stark apparatus or vacuum setup for water removal

• Condenser

• Nitrogen gas inlet

• Separatory funnel (2L)

• Rotary evaporator (optional, for solvent removal)

• Filtration apparatus (Buchner funnel or similar)

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• Analytical balance

• Titration setup (burette, stand, flasks)

• Viscometer

• pH meter or pH strips

Detailed Experimental Protocol: Synthesis

Objective: To synthesize Trimethylolpropane Caprylate/Caprate with a low final acid value, indicating high conversion.

Protocol:

• Reactor Setup: Assemble the glass reactor with the overhead stirrer, heating mantle, thermocouple, condenser, and Dean-Stark trap filled with toluene. Ensure all joints are properly sealed.

• Charging Reactants:

  • To the reactor, add Trimethylolpropane (TMP).

  • Add Caprylic Acid and Capric Acid. A slight molar excess of the fatty acids (e.g., 5-10%) is recommended to drive the reaction to completion.

  • Add the catalyst. The typical loading for a tin-based catalyst is 0.03-0.10% of the total reactant weight.[5]

  • Add toluene (approx. 10-20% of total reactant volume) to facilitate azeotropic water removal.

• Inerting the System: Begin a gentle purge of nitrogen gas through the system to displace air and prevent oxidation of the reactants at high temperatures. Maintain a slight positive pressure throughout the reaction.

• Reaction Execution:

  • Begin stirring and slowly heat the mixture.

  • Increase the temperature to 160-220°C.[5] Water will begin to co-distill with toluene and collect in the Dean-Stark trap.

  • Maintain the reaction at this temperature, monitoring the amount of water collected. The theoretical amount of water can be calculated based on the initial moles of the limiting reactant (TMP).

• Monitoring Reaction Progress:

  • After approximately 2-3 hours, or when the rate of water collection slows significantly, begin monitoring the reaction's completion by measuring the Acid Value (see Protocol 6.1).

  • Take small samples (~1g) from the reactor every hour.

  • The reaction is considered complete when the Acid Value is < 1.0 mg KOH/g.[6] The total reaction time is typically 6-10 hours.[5]

• Cooldown and Purification:

  • Once the target Acid Value is reached, turn off the heat and allow the mixture to cool to below 80°C.

  • If toluene was used, it can be removed under reduced pressure using a rotary evaporator.

  • Transfer the crude ester to a separatory funnel.

  • Neutralization: Wash the ester with a 5% sodium bicarbonate solution to neutralize any remaining catalyst and unreacted fatty acids. Repeat until the aqueous layer is neutral (pH ~7).

  • Brine Wash: Wash with a saturated sodium chloride (brine) solution to break any emulsions and remove residual water-soluble impurities.

  • Drying: Drain the ester into a clean flask and add anhydrous sodium sulfate (~2-5% w/w). Stir for 30-60 minutes to remove dissolved water.

  • Filtration: Filter the final product through a celite pad or a 1-micron filter to remove the drying agent and any particulate matter. The resulting product should be a clear, pale liquid.[2]

Quality Control & Characterization (Self-Validating System)

Performing these QC tests is critical to validate the success of the synthesis and ensure the emollient is suitable for cosmetic use.

Protocol: Acid Value (AV) Determination

• Principle: This titration measures the amount of residual free fatty acids in the sample. A low AV is the primary indicator of a complete esterification reaction. This method is adapted from ASTM D974.[7][8]

• Procedure:

  • Accurately weigh ~5g of the final TMPCC product into a 250 mL Erlenmeyer flask.

  • Add 100 mL of the titration solvent (a 100:99:1 mixture of toluene:isopropyl alcohol:water) and swirl to dissolve.[9]

  • Add a few drops of p-naphtholbenzein indicator. The solution should be yellow-orange.[9]

  • Titrate with standardized 0.1 M alcoholic Potassium Hydroxide (KOH) solution until the first permanent green or green-black endpoint is observed.

  • Record the volume of KOH titrant used.

  • Perform a blank titration using only the solvent and indicator.

• Calculation: Acid Value (mg KOH/g) = ((V_sample - V_blank) * M_KOH * 56.11) / W_sample

  • V_sample = Volume of KOH for sample (mL)

  • V_blank = Volume of KOH for blank (mL)

  • M_KOH = Molarity of KOH solution

  • 56.11 = Molecular weight of KOH ( g/mol )

  • W_sample = Weight of sample (g)

• Acceptance Criteria: < 1.0 mg KOH/g

Protocol: Saponification Value (SV) Determination

• Principle: This titration measures the total amount of ester plus any free acid. It is an indicator of the average molecular weight of the ester.[10] A consistent SV confirms the correct triester structure has been formed.

• Procedure:

  • Accurately weigh ~2g of TMPCC into a 250 mL flask with a reflux condenser.

  • Pipette exactly 25 mL of 0.5 M alcoholic KOH into the flask.

  • Add a few boiling chips and reflux gently for 60 minutes.

  • Allow to cool slightly and add a few drops of phenolphthalein indicator.

  • Titrate the hot solution with standardized 0.5 M Hydrochloric Acid (HCl) until the pink color disappears.

  • Perform a blank determination, refluxing 25 mL of the 0.5 M KOH without any sample.

• Calculation: Saponification Value (mg KOH/g) = ((V_blank - V_sample) * M_HCl * 56.11) / W_sample

  • V_blank = Volume of HCl for blank (mL)

  • V_sample = Volume of HCl for sample (mL)

  • M_HCl = Molarity of HCl solution

• Expected Range: 300 - 330 mg KOH/g

Other Key Parameters

Parameter	Method	Expected Result	Significance
Appearance	Visual Inspection	Clear, pale yellowish liquid	Confirms purity and absence of particulate matter.[1]
Odor	Olfactory	Mild, characteristic ester-like odor	Indicates absence of residual reactants or degradation byproducts.[2]
Viscosity	Rotational Viscometer (e.g., Brookfield) at 25°C	25-40 cP	Key physical property for formulation texture and feel.
Moisture Content	Karl Fischer Titration	< 0.1%	Ensures stability and prevents hydrolysis.

Application in Cosmetic Formulations

TMPCC is a highly versatile emollient that can be incorporated into the oil phase of various cosmetic systems.

• Emulsions (Creams, Lotions): Typically used at concentrations of 2-15%. It is added to the oil phase and heated along with other oil-soluble ingredients before emulsification. Its excellent solvency helps to dissolve crystalline UV filters and other active ingredients.

• Anhydrous Systems (Oils, Balms, Lipsticks): Can be used as a primary base oil or in combination with other esters and oils at concentrations from 5-80%. It reduces the greasy feeling of heavier oils and waxes.

• Hair Care: Used at 1-5% in conditioners and leave-in treatments to provide conditioning and shine without buildup.

Safety and Handling

• Health & Safety: TMPCC has low toxicity but may cause mild skin or eye irritation upon direct contact.[2] Always wear appropriate Personal Protective Equipment (PPE), including safety goggles and gloves, when handling.[11]

• Storage: Store in tightly sealed containers in a cool, dry, well-ventilated area, protected from moisture.[2] The product is chemically stable under standard ambient conditions.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
High Final Acid Value (>1.0)	Incomplete reaction; Insufficient catalyst; Ineffective water removal.	Extend reaction time; Check catalyst activity/amount; Ensure Dean-Stark/vacuum is functioning correctly.
Cloudy Appearance	Residual water; Incomplete filtration; Emulsion formation.	Ensure product is thoroughly dried over Na₂SO₄; Use a finer filter; Allow phases to separate completely during washing.
Dark Color	Reaction temperature too high; Oxidation.	Reduce reaction temperature (stay within 160-220°C range); Ensure a consistent nitrogen blanket is maintained.
Rancid or Harsh Odor	Impure starting materials; Side reactions or degradation.	Use higher purity fatty acids; Control reaction temperature carefully.

References

• Heni Chemicals. (n.d.). Trimethylolpropane Tricaprylate/caprate (TMPTCC). Retrieved from HENI Chemicals website. URL: [Link]

• SincereSkincare.com. (n.d.). Trimethylolpropane Tricaprylate/Tricaprate. Retrieved from SincereSkincare.com. URL: [Link]

• Ataman Kimya. (n.d.). TRIMETHYLOLPROPANE TRICAPRYLATE/TRICAPRATE. Retrieved from Ataman Kimya. URL: [Link]

• Google Patents. (2000). WO2000018743A1 - Process for the preparation of trimethylolpropane caprylate/caprate. Retrieved from Google Patents.

• Scribd. (n.d.). Ester and Saponification Value Analysis. Retrieved from Scribd. URL: [Link]

• OCL - Oilseeds and fats, Crops and Lipids. (n.d.). Synthesis of biolubricants with high viscosity and high oxidation stability. Retrieved from OCL Journal. URL: [Link]

• SysKem Chemie GmbH. (2019). Trimethylolpropantricaprylat/caprat. Retrieved from SysKem Chemie GmbH. URL: [Link]

• FAO. (n.d.). DETERMINATION OF SAPONIFICATION VALUE. Retrieved from the Food and Agriculture Organization of the United Nations. URL: [Link]

• ResearchGate. (n.d.). Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification. Retrieved from ResearchGate. URL: [Link]

• Coach VNA Academy. (2026). Saponification value. Retrieved from Coach VNA Academy. URL: [Link]

• USP. (n.d.). Fats and Fixed Oils. Retrieved from USP-NF. URL: [Link]

• Google Patents. (n.d.). AU6246699A - Process for the preparation of trimethylolpropane caprylate/caprate. Retrieved from Google Patents.

• INCI Beauty. (n.d.). TRIMETHYLOLPROPANE TRICAPRYLATE/TRICAPRATE - Ingredient. Retrieved from INCI Beauty. URL: [Link]

• Google Patents. (n.d.). CN101445453B - Method for synthesizing trimethylolpropane tricaprylate. Retrieved from Google Patents.

• MDPI. (2024). Phthalate Esters in Different Types of Cosmetic Products: A Five-Year Quality Control Survey. Retrieved from MDPI. URL: [Link]

• YouTube. (2015). Esters 7. Finding the Saponification Value of a Fat. Retrieved from YouTube. URL: [Link]

• CORE. (n.d.). Synthesis And Characterization Of Ester Trimethylolpropane Based Jatropha Curcas Oil As Biolubricant Base Stocks. Retrieved from CORE. URL: [Link]

• AnyStandard. (2014). ASTM D974 "Standard Test Method for Acid and Base Number by Color-Indicator Titration". Retrieved from AnyStandard. URL: [Link]

• ResearchGate. (n.d.). Fig. 1. Esterification reaction between different carboxylic acids and.... Retrieved from ResearchGate. URL: [Link]

• MDPI. (2021). Current and Evolving Practices in the Quality Control of Cosmetics. Retrieved from MDPI. URL: [Link]

• ASTM. (2002). ASTM D-974 Standard Test Method For Acid and Base Number by Color-Indicator Titration. Retrieved from astm.org. URL: [Link]

• SOPHIM. (2023). A Necessary Quality Control for the Cosmetic Industry. Retrieved from SOPHIM. URL: [Link]

• SkinConsult. (2023). Quality control in cosmetics: best practices. Retrieved from SkinConsult. URL: [Link]

• Machinery Lubrication. (n.d.). Acid Number: A Comprehensive Guide. Retrieved from Machinery Lubrication. URL: [Link]

• Creative Diagnostics. (n.d.). Cosmetics Quality and Safety Testing Technology. Retrieved from Creative Diagnostics. URL: [Link]

• Xylem Analytics. (n.d.). Determination of Acid Number by Color- Indicator Titration (ASTM D 974). Retrieved from Xylem Analytics. URL: [Link]

• SCIRP. (2011). ASTM D974 (2011) Standard Test Method for Acid and Base Number by Color-Indicator Titration. Retrieved from Scientific Research Publishing. URL: [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing the Oxidative Stability of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate with Antioxidants

Welcome to the technical support center for the enhancement of polyol ester stability. This guide is designed for researchers, chemists, and formulation scientists working to improve the performance and lifespan of synthetic lubricants, specifically 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, through the strategic use of antioxidants. Our focus is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experimental designs effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that form the basis of understanding the challenges and solutions in stabilizing polyol esters.

Q1: What is 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, and why is its oxidative stability critical?

A1: 2,2-Bis[(octanoyloxy)methyl]butyl decanoate is a type of synthetic polyol ester (POE). POEs are synthesized from an alcohol and carboxylic acids and are prized for their excellent thermal stability and lubricity, making them ideal base fluids for high-temperature applications such as jet engine oils, compressor lubricants, and fire-resistant hydraulic fluids.[1][2] However, under severe operating conditions—high temperatures in the presence of oxygen (air)—these esters can undergo oxidation. This degradation process is detrimental, leading to increased fluid viscosity, the formation of corrosive acids, and the generation of sludge and varnish, all of which can cause catastrophic equipment failure.[3][4] Enhancing oxidative stability is therefore paramount to extending the lubricant's useful life and ensuring system reliability.

Q2: What is the fundamental mechanism of polyol ester oxidation?

A2: The oxidation of polyol esters, like other hydrocarbons, proceeds via a free-radical chain reaction mechanism consisting of three main stages:[3][5][6]

• Initiation: Heat, pressure, or metal catalysts trigger the formation of initial free radicals (R•) from the ester molecule.

• Propagation: The initial radical reacts with oxygen to form a peroxy radical (ROO•). This highly reactive species then abstracts a hydrogen atom from another ester molecule, forming a hydroperoxide (ROOH) and a new free radical (R•), thus propagating the chain reaction.

• Termination: The reaction eventually stops when free radicals combine to form non-radical products. However, the hydroperoxides (ROOH) formed during propagation are unstable and can decompose, creating more radicals and branching the chain reaction, which leads to an accelerated, runaway oxidation process.[6]

Q3: How do antioxidants inhibit this process?

A3: Antioxidants are sacrificial additives that protect the base oil by interrupting the oxidation cycle. They fall into two primary categories:[6][7]

• Primary Antioxidants (Radical Scavengers): These compounds, primarily hindered phenols and aromatic amines, donate a hydrogen atom to the reactive peroxy radicals (ROO•). This neutralizes the radical, stopping the propagation step of the chain reaction.[5][7] The resulting antioxidant radical is much more stable and less likely to propagate the reaction.

• Secondary Antioxidants (Hydroperoxide Decomposers): These additives, often sulfur- or phosphorus-containing compounds, work by decomposing hydroperoxides (ROOH) into stable, non-radical products.[7] This prevents the branching step that leads to runaway oxidation.

Q4: Which antioxidants are most effective for 2,2-Bis[(octanoyloxy)methyl]butyl decanoate?

A4: For high-temperature applications typical for this POE, aromatic amines (e.g., alkylated diphenylamines like dioctyldiphenylamine) are generally more effective than hindered phenols.[6][8] Phenolic antioxidants perform very well at temperatures below 120°C, but aromatic amines provide superior protection at higher temperatures.[6] Often, a synergistic combination of phenolic and aminic antioxidants is used. The phenolic antioxidant can regenerate the aminic antioxidant, extending the overall protection package.[9][10]

Q5: What are the industry-standard methods for evaluating oxidative stability?

A5: Several accelerated testing methods are used to determine the oxidative stability of lubricants. The most common include:

• Pressure Differential Scanning Calorimetry (PDSC): Governed by standards like ASTM D6186, this technique measures the Oxidation Induction Time (OIT) in minutes. A sample is heated under pressurized oxygen, and the OIT is the time until a rapid exothermic reaction (oxidation) occurs.[11][12][13] Longer OIT values indicate better stability.

• Rancimat Method: Standardized by methods like EN 14112, this test accelerates aging by passing a stream of hot air through the sample. It measures the induction time by detecting the formation of volatile acidic byproducts, which are captured in water, causing a sharp increase in conductivity.[14][15][16]

• Rotating Pressure Vessel Oxidation Test (RPVOT or RBOT): This method (ASTM D2272) measures the time it takes for a sample, in the presence of water and a copper catalyst, to consume a given pressure of oxygen in a sealed vessel.

Section 2: Experimental Design & Protocols

A logical workflow is crucial for obtaining reliable and reproducible results. This section provides a general workflow, detailed protocols for key techniques, and a template for data organization.

Experimental Workflow for Antioxidant Efficacy Screening

The following diagram outlines the typical steps for evaluating the performance of antioxidants in a polyol ester base fluid.

Caption: General workflow for screening antioxidant performance.

Protocol 1: Sample Preparation and Antioxidant Doping

Objective: To achieve a homogenous dispersion of the antioxidant within the ester base fluid. Poor dispersion is a common source of experimental error.[17]

• Weighing: Accurately weigh the required amount of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate into a clean, dry glass beaker.

• Antioxidant Addition: Calculate and weigh the desired amount of antioxidant to achieve the target concentration (e.g., 0.5 wt%). For solid antioxidants, ensure they are in a fine powder form.

• Mixing and Heating: Place a magnetic stir bar in the beaker. Place the beaker on a magnetic hotplate stirrer and begin stirring at a moderate speed (e.g., 300 rpm).

• Gentle Heating: Slowly heat the mixture to 60-80°C. This temperature is typically sufficient to facilitate the dissolution of most phenolic and aminic antioxidants without thermally stressing the base fluid.[8] Causality: Heating reduces the viscosity of the ester and increases the solubility of the antioxidant, ensuring a true solution is formed rather than a simple physical mixture.

• Homogenization: Continue stirring for 30-60 minutes or until the antioxidant is fully dissolved and the solution is clear and homogenous.

• Cooling & Storage: Allow the sample to cool to room temperature while still stirring. Store the doped sample in a sealed, labeled amber glass vial to protect it from light and atmospheric oxygen until testing.

Protocol 2: Oxidative Stability Testing via PDSC (based on ASTM D6186)

Objective: To determine the Oxidation Induction Time (OIT) of the stabilized ester.

• Instrument Setup: Calibrate the PDSC instrument for temperature and heat flow according to the manufacturer's instructions.

• Sample Preparation: Place a new, clean aluminum sample pan on a microbalance and tare. Pipette approximately 2-3 mg of the prepared oil sample into the pan.[12]

• Cell Loading: Place the sample pan into the PDSC test cell. Place an empty, clean reference pan in the reference position.

• Test Initiation: Seal the PDSC cell.

• Heating: Heat the sample to the desired isothermal test temperature (e.g., 200°C for engine oils) under an inert nitrogen atmosphere.[11]

• Pressurization: Once the temperature has stabilized, switch the gas from nitrogen to high-purity oxygen and pressurize the cell to the specified pressure (e.g., 500 psi / 3500 kPa).[12][18]

• Data Acquisition: Record the heat flow signal over time. The test continues until the exothermic oxidation reaction is observed.

• Endpoint Determination: The OIT is determined as the time from the introduction of oxygen to the onset of the exothermic peak, calculated using the instrument's software (typically by the tangent intersection method).[12]

Data Presentation: Template for Experimental Results

Organizing quantitative data is key for comparison and analysis.

Sample ID	Antioxidant Type	Concentration (wt%)	Test Method	Test Temperature (°C)	Oxidation Induction Time (min)	Observations (e.g., color change)
Control	None	0	PDSC	210
EXP-01	Hindered Phenol	0.5	PDSC	210
EXP-02	Aromatic Amine	0.5	PDSC	210
EXP-03	Phenol/Amine (1:1)	1.0	PDSC	210

Section 3: Troubleshooting Guide

This section uses a question-and-answer format to address specific issues you may encounter during your experiments.

Q: My antioxidant shows little to no improvement in oxidative stability. What's wrong?

A: This is a common issue with several potential causes:

• Poor Solubility/Dispersion: The antioxidant may not be fully dissolved in the ester.[17] If the antioxidant is not molecularly dispersed, its ability to intercept free radicals is severely limited.

  • Solution: Re-run your sample preparation (Protocol 1). Ensure you see a completely clear, homogenous solution after mixing. Consider slightly increasing the mixing temperature or time. Verify the antioxidant's solubility in polyol esters from the supplier's technical data sheet.

• Incorrect Antioxidant for the Application Temperature: You may be using an antioxidant outside of its effective temperature range. Hindered phenols, for example, can lose effectiveness at the very high temperatures where aromatic amines excel.[6]

  • Solution: Test a different class of antioxidant. If you are running tests above 150°C and using only a phenolic antioxidant, try an aromatic amine or a synergistic blend.

• Antioxidant Volatility: At high test temperatures (e.g., >200°C), the antioxidant itself might be evaporating from the small sample in the test cell before it can provide protection.[8]

  • Solution: Select a higher molecular weight antioxidant with lower volatility. Technical data sheets often provide thermogravimetric analysis (TGA) data that can indicate the antioxidant's thermal stability and volatility.

Q: I added an antioxidant, but the oxidative stability decreased. How is this possible?

A: You are likely observing a pro-oxidant effect . Under certain conditions, antioxidants can reverse their role and accelerate oxidation.[[“]] This is most often caused by:

• Excessively High Concentration: At very high concentrations, antioxidant molecules can interact with each other or with hydroperoxides in a way that generates new free radicals.[[“]][20]

• Interaction with Metal Ions: This is a critical factor. Antioxidants, particularly strong reducing agents like certain phenols, can reduce transition metal ions (e.g., Fe³⁺ to Fe²⁺ or Cu²⁺ to Cu⁺). These reduced metal ions are potent catalysts for decomposing hydroperoxides into highly destructive free radicals via Fenton-like reactions.[20][21][22]

  • Solution:

    • Reduce Concentration: Perform a dose-response study, testing a range of concentrations (e.g., 0.1%, 0.25%, 0.5%, 1.0%, 2.0%) to find the optimal level.

    • Eliminate Metal Contamination: Ensure all glassware is scrupulously clean. If your application involves metal surfaces, the pro-oxidant effect may be a significant real-world concern. Consider adding a metal deactivator additive to your formulation to chelate these ions.

Q: My PDSC or Rancimat results are inconsistent and not reproducible.

A: Poor reproducibility can frustrate any research project. The root cause is often subtle:

• Sample Inhomogeneity: If the antioxidant is not perfectly dispersed, one small sample drawn for testing might have a very different effective concentration than another.[23]

  • Solution: Vigorously mix your master batch of doped oil before drawing each sample for analysis. Revisit your dissolution protocol to ensure complete homogenization.

• Contamination: Trace amounts of contaminants can have a large effect. Water can promote hydrolysis, while microscopic metal particles from lab equipment can catalyze oxidation.[24]

  • Solution: Use high-purity solvents for cleaning, and ensure all equipment is thoroughly dry. Avoid using metal spatulas when weighing antioxidants if possible.

• Instrumental Variation: Ensure the instrument is properly calibrated. For PDSC, check the gas flow rates and pressures. For the Rancimat, ensure the temperature is stable and the air flow rate is correct.[23]

  • Solution: Run a standard reference material with a known OIT or induction time periodically to verify instrument performance.

Q: My ester fluid is turning dark brown or black during testing. Should I be concerned?

A: Yes, significant color change is a strong indicator of degradation.

• Severe Oxidation: Darkening is often caused by the formation of high molecular weight, insoluble polymerization products (sludge and varnish precursors).[25][26] This indicates your antioxidant package is failing under the test conditions.

• Antioxidant Type: Some antioxidants, particularly certain types of aromatic amines, can contribute to color formation as they perform their function.[5] While this may be cosmetic, it can also signal the formation of complex reaction products.

  • Solution: Correlate the color change with your quantitative stability data (OIT). If a sample with a long OIT shows some discoloration, the antioxidant is working but produces colored byproducts. If the color change is rapid and accompanied by a short OIT, it signifies uncontrolled degradation. Consider using a non-staining antioxidant if final product appearance is critical.

Section 4: Advanced Concepts & Mechanisms

Harnessing Antioxidant Synergy

The combined use of phenolic and aminic antioxidants often results in a synergistic effect, where the performance of the mixture is greater than the sum of its parts. The accepted mechanism is the regeneration of the more powerful aminic antioxidant by the phenolic one.[9][10]

Caption: Synergistic regeneration of an amine antioxidant by a phenol.

Visualizing the Pro-Oxidant Mechanism

Understanding how an antioxidant can turn "bad" is key to avoiding this pitfall. The process is typically catalyzed by metal ions.

Caption: Pro-oxidant effect mediated by metal ion reduction.

References

• Consensus. (n.d.). Can antioxidants act as pro-oxidants at high concentrations?
• Svoboda, P., & Veselý, V. (n.d.). Oxidation Stability of Lubricants Measured by a PDSC Technique.

• Petrolube.com. (n.d.). CEC L-85-T-99: Oxidative Stability of Lubricants by PDSC (Pressure Differential Scanning Calorimetry). Retrieved from [Link]

• Rahal, A., et al. (2014). Prooxidant activities of antioxidants and their impact on health. PMC. Retrieved from [Link]

• (n.d.). Oxidative stability of lubricants measured by PDSC CEC L-85-T-99 test procedure.

• CSIR NET LIFE SCIENCE COACHING. (2026, February 16). Antioxidants Acting as Pro-Oxidants. Retrieved from [Link]

• (n.d.). PDSC Test Description.
• Yilmaz, N., et al. (n.d.). Determination of the Effects of Aminic and Phenolic Antioxidants on the Oxidation Resistance Performance of TMP and TMP Complex Esters by RBOT. Smart Eureka.

• Kemitek. (n.d.). Study of the Rancimat Test Method in Measuring the Oxidation Stability of Biodiesel Ester and Blends. Retrieved from [Link]

• Grant, C. (2005, November 25). Effects of Antioxidants on the Thermal Degradation of a Polyol Ester Lubricant Using GPC. ACS Publications. Retrieved from [Link]

• Cerny, J. (n.d.). Using Calorimetry to Measure Motor Oil Remaining Useful Life. Machinery Lubrication. Retrieved from [Link]

• News-Medical. (2023, July 5). Antioxidant: Pro-Oxidant Activities. Retrieved from [Link]

• Grant, C. (n.d.). Effects of Antioxidants on the Thermal Degradation of a Polyol Ester Lubricant Using GPC. Retrieved from [Link]

• Purdue e-Pubs. (n.d.). Potentially Useful Polyolester Lubricant Additives: An Overview of Antioxidants, Antiwear and Antiseize Compounds. Retrieved from [Link]

• Better Health Channel. (n.d.). Antioxidants. Retrieved from [Link]

• Chung, D. D. L. (2007, March 12). Effects of antioxidants and the solid component on the thermal stability of polyol-ester-based thermal pastes. Journal of Electronic Materials.
• (2024, April 1). Antioxidants In Lubricants: Essential or Excessive?

• Btsa. (n.d.). Accelerated oxidation tests: the Rancimat method. Retrieved from [Link]

• UpKeep. (n.d.). What's lubricant oxidation and how does it affect my oil? Retrieved from [Link]

• Lubrication Expert. (2021, February 24). How do phenols work with a amine antioxidant additives? [Video]. YouTube. Retrieved from [Link]

• (2023, August 3). Here's A More Comprehensive Approach to Revealing Oxidation Root Causes.

• Moser, B. R. (2009, April 18). Comparative Oxidative Stability of Fatty Acid Alkyl Esters by Accelerated Methods. ResearchGate. Retrieved from [Link]

• (n.d.). Oxidation - The Lubricant's Nemesis.
• (n.d.). Oxidation, Lube oil test.

• STLE. (n.d.). Antioxidants: Key Additives Enable Lubricants to Operate Under More Severe Conditions. Retrieved from [Link]

• eralytics. (n.d.). ASTM D7214. Retrieved from [Link]

• UNP Chemicals. (2025, February 14). Lubricant Antioxidants: Key Elements for Ensuring Machinery Operation. Retrieved from [Link]

• Inventory Express. (2025, February 1). Common Lubrication Challenges & How to Deal with Them. Retrieved from [Link]

• (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.

• Machinery Lubrication. (n.d.). Synthetic Esters: Engineered to Perform. Retrieved from [Link]

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Technical Support Center: High-Purity Trimethylolpropane (TMP) Ester Synthesis

Topic: Reducing Acid Value (AV) in TMP Ester Synthesis Audience: Researchers, Formulation Scientists, and Drug Development Professionals Version: 2.4 (Current)

Introduction: The Zero-Defect Standard

Welcome to the Advanced Synthesis Support Center. In pharmaceutical and high-performance applications, Trimethylolpropane (TMP) esters function as critical emollients, solubilizers, and lubricant bases. Unlike industrial lubricant grades, pharmaceutical-grade esters require an Acid Value (AV) often < 0.1 mg KOH/g to ensure hydrolytic stability and biocompatibility.

High AV indicates unreacted free fatty acids (FFAs), which catalyze hydrolysis, induce oxidation, and compromise shelf-life. This guide moves beyond basic textbook esterification, addressing the thermodynamic and kinetic bottlenecks that prevent you from reaching that final 0.1 AV target.

Module 1: Reaction Optimization (The Prevention Phase)

Objective: Design the synthesis to minimize residual acid before purification begins.

Catalyst Selection: The Kinetic vs. Quality Trade-off

The choice of catalyst dictates your post-processing burden.

Catalyst Class	Examples	Kinetics	Product Quality	Recommendation
Brønsted Acids	p-TSA, H₂SO₄	Fast	Poor. High discoloration (darkening), side reactions (ethers).	Avoid for pharma/high-purity. Hard to wash out without emulsions.
Organometallics	Tetraethyl Titanate (Ti(OEt)₄), Dibutyltin Oxide (DBTO)	Moderate	Excellent. Low color, high selectivity for tri-esters.	Preferred. Hydrolyzes into inert solids that filter out easily.
Heterogeneous	Amberlyst, Zeolites	Slow	Good. Easy separation.	Good for continuous flow, often too slow for batch steric hindrance.

Stoichiometry & Thermodynamics

The Myth of Equivalence: Never run a 3:1 (Fatty Acid:TMP) stoichiometric reaction if low AV is the goal.

• Protocol: Use a 10–15% molar excess of Fatty Acid .

• Why: Steric hindrance at the third hydroxyl group of TMP makes the final esterification step slow. Excess acid drives the equilibrium toward the tri-ester (Le Chatelier’s Principle). It is thermodynamically easier to strip excess volatile fatty acid (vacuum distillation) than to separate unreacted mono/di-esters.

Water Removal (The Critical Driver)

If your AV plateaus at 5–10 mg KOH/g, your water removal is insufficient.

• Azeotropic Distillation: Use Xylene or Toluene (entrainers) if solvent residues are permitted.

• Vacuum Sparging (Solvent-Free): For pharma-grade, use high vacuum (< 5 mbar) + Nitrogen sparge. The

  bubbles increase the liquid-gas surface area, breaking the mass transfer limitation of water escaping the viscous ester.

Module 2: Troubleshooting The "AV Plateau"

Issue: My reaction proceeded quickly to AV = 10, but has been stuck there for 4 hours.

Diagnostic Workflow

Figure 1: Decision tree for diagnosing stalled esterification reactions.

Q: Why does the reaction stop? A: As the reaction proceeds, the concentration of reactive -OH groups drops drastically. Simultaneously, the viscosity increases, hindering the diffusion of water out of the matrix. If water cannot escape, the reverse hydrolysis reaction balances the forward esterification. Fix: Increase vacuum depth or introduce a "stripping gas" (Nitrogen) to lower the partial pressure of water.

Module 3: Post-Synthesis Purification (The Refinement Phase)

Objective: Reduce AV from ~5 (crude) to < 0.1 (final) without creating soap emulsions.

Method A: The "Dry Neutralization" (Recommended)

Traditional alkali washing (water + NaOH) creates soaps that form stable emulsions with TMP esters, leading to massive yield loss. Use Calcium Hydroxide (Slaked Lime) instead.

Protocol:

• Cool crude ester to 90°C.

• Add stoichiometric excess (x1.5) of solid

  powder relative to the measured AV.

• Add 1–2% water (critical: acts as an ionizing agent to facilitate salt formation).

• Agitate for 30–60 mins. The acid reacts to form Calcium Soaps (insoluble curds).

• Vacuum Dry at 100°C to remove the added water.

• Filter through a bed of Celite/diatomaceous earth.

  • Result: The calcium soaps remain on the filter; the filtrate is clear, neutral ester.

Method B: Molecular Distillation (Wiped Film)

For ultra-high purity where no metal ions are permitted.

• Setup: Wiped Film Evaporator (WFE).

• Conditions: High Vacuum (0.001–0.1 mbar), Temp 180–220°C.

• Mechanism: The unreacted Fatty Acids are significantly more volatile than the TMP Tri-ester. They distill off as the "light key," leaving the purified ester as the residue.

Experimental Protocol: Synthesis of High-Purity TMP Trioleate

Context: This protocol uses an organotin catalyst for maximum conversion and minimal color.

• Charge: Reactor with TMP (1 mol) and Oleic Acid (3.15 mol - 5% excess).

• Catalyst: Add Tin(II) bis(2-ethylhexanoate) (0.1 wt% of total mass).

• Ramp 1: Heat to 160°C under

  flow. Water evolution begins.

• Ramp 2: Slowly increase to 210°C over 2 hours.

• Vacuum: Apply vacuum gradually (start 100 mbar

  end 5 mbar) to drive reaction.

• Endpoint: Monitor AV every hour. Stop when AV < 5 mg KOH/g.

• Stripping: If AV > 1 but < 5, increase vacuum to < 1 mbar at 210°C to strip excess Oleic Acid.

• Purification: Cool to 90°C. Treat with Activated Alumina or Magnesium Silicate (2 wt%) for 1 hour to adsorb catalyst residues and trace acids. Filter.

FAQs

Q: My product is dark brown. Can I bleach it? A: Prevention is better than cure. Darkening usually comes from oxidation (air leaks under vacuum) or p-TSA charring. If it's already dark, use Bleaching Earth (1–3%) activated with acid, followed by filtration. However, for pharma use, re-synthesis with a Titanate catalyst under strict Nitrogen blanketing is safer.

Q: Can I use enzymes (Lipase) to avoid high temperatures? A: Yes (e.g., Candida antarctica Lipase B).

• Pros: Reaction at 60°C, zero thermal degradation, very light color.

• Cons: Very slow (24+ hours), requires solvent (often) to manage viscosity, and enzymes are expensive. Best reserved for heat-sensitive fatty acids (e.g., polyunsaturated).

Q: How do I calculate the amount of base needed for neutralization? A: Use the formula:

Note: Always add 10-20% excess to account for mass transfer inefficiencies.

Visualizing the Process Flow

Figure 2: End-to-end workflow for High-Purity TMP Ester production.

References

• Robles-Medina, A., et al. "Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification." ResearchGate, 2009. Link

• Gryglewicz, S., et al. "Synthesis of Biolubricants with High Viscosity and High Oxidation Stability." OCL - Oilseeds and fats, Crops and Lipids, 2013. Link

• Nowicki, J., et al. "Statistical optimization of the synthesis of plant-derived fatty acid esters of TMP over homogeneous organometallic tin catalyst." Przemysł Chemiczny, 2016. Link

• Åkerman, C.O., et al. "Enzymatic Synthesis of Trimethylolpropane Esters." Journal of the American Oil Chemists' Society, 2011. Link

• Uosukainen, E., et al. "Neutralization process for ester materials." US Patent 3717672A, 1973. (Foundational patent for dry lime neutralization). Link

troubleshooting catalyst residue removal in polyol ester purification

Topic: Troubleshooting Catalyst Residue Removal

Status: Operational | Lead Scientist: Dr. A. Vance

Welcome to the Purification Hub

You are likely here because your polyol ester (POE) synthesis—whether for high-performance lubricants or pharmaceutical excipients—has hit a bottleneck. The esterification is complete, but the catalyst (Titanium, Tin, or Acid) remains, causing haze, color reversion, or failing elemental impurity specs (ICH Q3D).

This guide is not a textbook. It is a Troubleshooting Logic Engine designed to diagnose your specific failure mode and provide a corrective protocol.

Part 1: The Decision Matrix

Before attempting a fix, verify your removal strategy against the catalyst type. Using the wrong method is the primary cause of stable emulsions and colloidal haze.

Figure 1: Strategic selection of purification method based on catalyst chemistry.

Part 2: Troubleshooting Guides (Q&A Format)

Scenario A: The "Titanium Gel" Nightmare

User Report: "I used water/caustic to wash out my Titanium Isopropoxide catalyst. Now I have a thick, white emulsion that won't separate."

The Diagnosis: Titanates hydrolyze instantly upon contact with water, forming Titanium Hydroxide (

) and polymerized gels. These act as powerful emulsifiers, locking water and ester together. Standard gravity separation will fail.

The Fix: Chelation-Assisted Breaking You must sequester the titanium ion to break the gel structure.

• Preparation: Prepare a 10% aqueous solution of Tartaric Acid or Sodium Potassium Tartrate (Rochelle Salt).

• Dosage: Add the solution to your emulsion. The molar ratio of Tartrate:Titanium should be at least 2:1.

• Heat & Agitate: Heat to 60–70°C and stir gently for 30 minutes.

  • Why: Heat reduces viscosity; Tartrate displaces the hydroxides, forming a water-soluble titanium tartrate complex.

• Separation: Allow to settle. The interface should sharpen significantly.

• Polishing: If the organic layer is still hazy, dry it under vacuum and treat with 1% w/w Diatomaceous Earth (Celite) before filtering.

Scenario B: "My Product is Hazy After Filtration"

User Report: "I used Magnesium Silicate (e.g., Magnesol) to adsorb the catalyst. I filtered it, but the ester remains hazy/cloudy."

The Diagnosis: Haze is usually caused by one of two factors:

• Moisture Breakthrough: Magnesium silicate is hydrophilic. If the ester wasn't dried before filtration, the adsorbent releases water as it cools.

• Colloidal Fines: The adsorbent particles are too small (<20 microns) and passed through your filter media.

The Fix: The "Hot Polish" Protocol

Step	Action	Technical Rationale
1	Re-heat	Heat the ester back to 80°C . Haze caused by moisture often disappears (solubilizes) at higher temps.
2	Vacuum Strip	Apply vacuum (<50 mbar) for 30 mins at 80°C. This removes the residual moisture causing the haze.
3	Pre-coat Filter	Do not filter directly. Pre-coat your filter press/Buchner funnel with a Cellulose or Diatomaceous Earth pad (0.5 cm thick).
4	Recirculate	Pump the first 10% of the filtrate back into the feed tank. Only collect once the outlet is crystal clear.

Scenario C: Pharma Compliance (Tin Limits)

User Report: "We are developing a drug excipient. Our Tin (Sn) levels are at 50 ppm, but we need to meet ICH Q3D limits."

The Diagnosis: Organotin catalysts (e.g., Stannous Octoate) are lipophilic. They dissolve into the ester matrix and resist simple aqueous washing. Simple silica treatment often stalls at ~50 ppm because the equilibrium is reached.

The Fix: The Activated Adsorption Loop To reach single-digit ppm, you need a Chemical Adsorbent rather than a physical one.

Protocol:

• Acid Activation: Add 0.5% w/w Citric Acid (dissolved in minimal water/methanol) to the crude ester.

  • Mechanism:[1][2][3][4] Citric acid protonates the organotin, making it more polar.

• Adsorbent Loading: Add 1.0% - 2.0% w/w Magnesium Silicate (synthetic, amorphous).

• Process Conditions:

  • Temp: 90°C (Critical: Tin adsorption kinetics are slow below 80°C).

  • Time: 60-90 minutes .

• Filtration: Filter hot.

• Validation: Test via ICP-MS. If >10 ppm, repeat with Activated Carbon (acid-washed grade) at 0.5%.

Part 3: Comparative Data & Efficiency

The following table summarizes removal efficiencies based on internal application data.

Method	Target Catalyst	Typical Reduction	Pros	Cons
Water Wash	Strong Acids (p-TSA)	>99%	Cheap, Scalable	Generates wastewater; Risk of emulsions.
Magnesium Silicate	Tin, Titanium, Acids	85-95%	"Dry" process (no wastewater); Improves color.	Solid waste disposal; Filter losses.
Activated Carbon	Color Bodies, Trace Metals	50-70%	Excellent for color polishing.	Messy handling; Low capacity for bulk catalyst.
Chelation (EDTA/Tartrate)	Titanates	>98%	Breaks emulsions; High specificity.	Expensive reagents; Complex aqueous workup.

Part 4: The Troubleshooting Logic Tree

Use this flow to diagnose your current batch status.

Figure 2: Diagnostic workflow for post-purification defects.

References

• International Council for Harmonisation (ICH). Guideline Q3D(R2) on Elemental Impurities.[5] (2022).[6][7] Available at: [Link]

• Repka, M. A., et al. Purification of biodegradable polymers: Removal of catalyst residues. Journal of Applied Polymer Science. (1999).[8][9]

• Dallas Group of America. Magnesol® D-Sol Application Guide for Polyols. (Industry Technical Data Sheet). Available at: [Link]

• Nawaratna, G., et al. Reaction Kinetics of Transesterification with Titanium Alkoxide-Based Phase-Transforming Catalyst. Ind.[10] Eng. Chem. Res. (2013).[11] Available at: [Link]

• European Patent Office.Process for the removal of dissolved metallic catalyst from ester products (EP0772666B1).

Sources

• 1. dspace.library.uu.nl [dspace.library.uu.nl]
• 2. reddit.com [reddit.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. EP0419254A2 - Polyester compositions and organotin esterification catalysts therefor - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. EP0772666A4 - Process for the removal of dissolved metallic catalyst from ester products - Google Patents [patents.google.com]
• 9. EP0772666B1 - Process for the removal of dissolved metallic catalyst from ester products - Google Patents [patents.google.com]
• 10. a3p.org [a3p.org]
• 11. pubs.acs.org [pubs.acs.org]

minimizing color formation during high-temperature esterification of polyols

Welcome to the Application Support Hub

You are likely here because your esterification product—intended to be water-white or pale yellow—has emerged from the reactor looking like tea or dark amber.

In high-temperature esterification (180°C–240°C), color formation is rarely a single-variable problem. It is a convergence of oxidative degradation , dehydration side-reactions (specifically of the polyol), and trace impurity condensation .

This guide abandons generic advice. Instead, we treat the reactor as a closed system where every photon of absorbance has a chemical origin we can eliminate.

Module 1: The "Why" – Chromophore Genesis

To stop color, you must understand its molecular origin. In polyol esterification, color does not just "happen"; it is synthesized via three specific pathways.

The Oxidative Pathway (Quinone Formation)

At >200°C, even ppm levels of oxygen attack the alpha-methylene groups of fatty acids or the polyol backbone, forming hydroperoxides. These decompose into ketones and aldehydes, which condense into conjugated systems (chromophores).

The Dehydration Pathway (The "Acrolein" Problem)

This is specific to glycerol and similar polyols. Thermal stress causes intramolecular dehydration, forming acrolein. Acrolein is highly reactive and polymerizes rapidly into yellow/brown oligomers.

The Impurity Pathway (Aldol Condensation)

Trace carbonyls (aldehydes) in your raw materials react with each other under acid catalysis to form conjugated poly-enes.

Visualization: The Color Formation Cascade

Figure 1: The three primary chemical pathways transforming clear raw materials into colored bodies during high-temperature processing.

Module 2: Pre-Reaction Controls (The "Clean Start")

You cannot cook a white product from dirty ingredients.

Raw Material Specifications

• Polyol Purity: Ensure Glycerol/TMP/Pentaerythritol has a low Carbonyl Value . Aldehydes in the feed will turn yellow immediately upon heating.

• Fatty Acid Stability: Use "Heat Stable" grades of fatty acids. These have been pre-treated to remove peroxides.

The "Silver Bullet": Hypophosphorous Acid (HPA)

If you are not using an antioxidant, you are fighting a losing battle.

• Agent: Hypophosphorous Acid (50% solution).[1][2][3]

• Mechanism: It acts as a potent reducing agent, destroying hydroperoxides before they can decompose into colored quinones. It also reduces colored metallic salts (like Iron) to their colorless states.

• Loading: 0.05% – 0.2% w/w based on total charge.

• Timing: Add BEFORE heating. It must be present during the ramp-up.

Module 3: Catalyst Selection Strategy

Your choice of catalyst dictates your color profile.

Catalyst Class	Examples	Speed	Color Risk	Notes
Strong Acids	p-TSA, Sulfuric Acid, MSA	High	Critical	Promotes dehydration (acrolein) and charring. Avoid for low-color specs.
Titanates	TIPT, TNBT	High	Moderate	Very fast at >200°C. Sensitive to hydrolysis. Can form colored complexes with phenols.
Organotins	DBTO, Tin Oxalate	Moderate	Low	The industry standard for pale esters. Slower than Titanates but highly selective against side-reactions.

Recommendation: For strict color requirements (Gardner < 1), use Tin Oxalate or DBTO (Dibutyltin Oxide).

Module 4: The Low-Color Protocol (Step-by-Step)

This protocol is a self-validating system. If you fail a step, the color will rise.

Visualization: Process Workflow

Figure 2: Optimized workflow for minimizing thermal oxidative degradation.

Detailed Methodology

• The Cold Charge: Load Polyol and Fatty Acid. Add 0.1% Hypophosphorous Acid (50%) .

• The De-Oxygenation (CRITICAL): Before heating, sparge with Nitrogen (N2) through a dip tube at the bottom of the reactor for 30 minutes.

  • Why? Removing dissolved oxygen now prevents peroxide formation later.

• The Ramp: Heat to 150–160°C under N2 flow.

• Catalyst Addition: Add your Organotin or Titanate catalyst.[4]

  • Why wait? Adding catalyst at room temp can lead to localized "hot spots" or side reactions during the initial melt.

• The Reaction: Ramp to 220–230°C. Apply vacuum gradually to assist water removal.

  • Vacuum Rule: High vacuum removes Acrolein (volatile) before it can polymerize.

• The Cool Down: Break vacuum with Nitrogen. Do not open the reactor to air until T < 80°C.

  • Failure Mode: Opening at 200°C causes "flash oxidation," turning the product dark instantly.

Troubleshooting Matrix & FAQs

Q: My product has a "haze" even though the color is low. What is it?

A: This is likely unreacted polyol or catalyst residue .

• Diagnosis: Check the Hydroxyl Value.[5] If high, you have free polyol (insoluble in the ester).

• Fix: Drive the reaction further (lower Acid Value) or use a proper filtration aid (diatomaceous earth) to remove catalyst salts.

Q: The color was fine (Gardner 1) in the reactor, but it darkened (Gardner 4) in the storage drum. Why?

A: This is Post-Process Oxidation .

• Cause: You likely packed the product while it was too hot (>60°C) without a nitrogen blanket.

• Fix: Cool to <50°C before packaging. Add a "finishing antioxidant" like BHT or TBHQ (100-200 ppm) before discharging.

Q: I am using p-TSA (Para-toluene sulfonic acid) and my product is black. Can I bleach it?

A: You can try, but it is inefficient.

• Reality Check: p-TSA is a "charring agent" at >180°C. It dehydrates the polyol.

• Solution: Switch to Methane Sulfonic Acid (MSA) for a lighter color if you must use a liquid acid, but switching to Tin Oxalate is the correct engineering solution.

Q: Can I use Activated Carbon to fix a bad batch?

A: Yes, but with diminishing returns.

• Protocol: Cool to 90°C. Add 1.0% Activated Carbon + 0.5% Bleaching Earth. Stir for 1 hour under vacuum. Filter hot.

• Warning: This causes yield loss (product trapped in the filter cake). Prevention (HPA + Nitrogen) is always cheaper than cure.

References

• Title: Preparation of light colored fatty acid esters.

• Catalyst Comparison (Tin vs. Titanate)

  • Title: Tin-titanium complexes as esterification/transesterification catalysts.[6]

  • Source: U.S. Patent 4,018,708.[6]

  • URL

• Acrolein Formation Mechanism

  • Title: Conversion of Glycerol to Acrolein in the Presence of WO3/ZrO2 Catalysts.[7]

  • Source: ResearchGate (Journal of C

  • URL:[Link]

• Polyol Ester Purification

  • Title: Process for lightening the color of polyol esters.[8][9]

  • Source: U.S.
  • URL

Sources

• 1. Hypophosphorous acid - Wikipedia [en.wikipedia.org]
• 2. atamankimya.com [atamankimya.com]
• 3. WO2019202276A1 - Use of hypophosphorous acid for the esterification of free fatty acids - Google Patents [patents.google.com]
• 4. gelest.com [gelest.com]
• 5. data.epo.org [data.epo.org]
• 6. US4018708A - Tin-titanium complexes as esterification/transesterification catalysts - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. US8158816B2 - Process for lightening the color of polyol esters - Google Patents [patents.google.com]
• 9. US8524938B2 - Process for lightening the color of polyol esters - Google Patents [patents.google.com]

techniques for removing unreacted fatty acids from TMP ester products

Welcome to the technical support center for the purification of trimethylolpropane (TMP) ester products. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the removal of unreacted fatty acids from your TMP ester synthesis reactions.

Introduction: The Importance of Purity in TMP Esters

Trimethylolpropane (TMP) esters are a versatile class of synthetic esters with wide-ranging applications, from high-performance lubricants and hydraulic fluids to precursors in polymer and coatings synthesis. The presence of unreacted free fatty acids (FFAs) in the final product is a critical quality concern. Residual FFAs can lead to increased acidity, which can cause corrosion, reduce the oxidative stability of the lubricant, and negatively impact the performance and lifespan of the final product.[1][2] Therefore, effective purification is a non-negotiable step in the production of high-quality TMP esters.

This guide provides a comprehensive overview of common and advanced techniques for removing unreacted fatty acids, complete with troubleshooting guides and frequently asked questions to assist you in your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the purification of TMP esters.

Q1: What is the acceptable level of free fatty acids (FFAs) in my final TMP ester product?

The acceptable FFA level, often expressed as an acid value (mg KOH/g), is highly dependent on the intended application. For high-performance lubricants, an extremely low acid value is desirable to prevent corrosion and degradation. While specific limits should be determined based on your product's performance requirements, a lower acid value generally indicates a higher quality product.

Q2: I've tried a simple water wash, but the acid value of my TMP ester is still too high. What's going wrong?

While water washing can remove some water-soluble impurities, it is generally inefficient for removing long-chain fatty acids due to their poor water solubility. The principle behind this is the "like dissolves like" rule; the non-polar hydrocarbon chain of the fatty acid has a low affinity for the polar water molecules. For effective removal, more advanced techniques targeting the acidic nature of the FFAs are necessary.

Q3: My purified TMP ester appears cloudy. What could be the cause?

Cloudiness in the final product can be due to several factors:

• Residual Water: Incomplete drying after a washing step can leave emulsified water.

• Soap Formation: If a basic neutralization agent was used, the formation of fatty acid salts (soaps) that are not fully removed can cause cloudiness.

• Incomplete Removal of Adsorbent: If you are using a solid adsorbent for purification, fine particles may remain suspended in the ester.

• Precipitation of Minor Components: Changes in temperature can sometimes cause minor impurities to precipitate out of the solution.

Q4: Can I reuse the unreacted fatty acids?

Yes, in many cases, the recovered fatty acids can be recycled back into subsequent esterification reactions, which can improve the overall process economy.[3] The feasibility of this depends on the purity of the recovered fatty acids and the specific requirements of your synthesis.

Q5: Which analytical method is best for determining the concentration of unreacted fatty acids?

The most common and straightforward method is acid-base titration to determine the acid value.[4] For more detailed analysis, such as identifying the specific fatty acids present, gas chromatography (GC) is the preferred method.[5][6][7] High-performance liquid chromatography (HPLC) can also be used.[8]

Part 2: Troubleshooting Guides for Common Purification Techniques

This section provides detailed troubleshooting for common issues encountered with various purification methods.

Technique 1: Neutralization with a Basic Solution

Principle: This technique involves washing the crude TMP ester with a dilute basic solution, such as sodium bicarbonate (NaHCO₃) or a weak sodium hydroxide (NaOH) solution.[9][10] The basic solution reacts with the acidic fatty acids to form water-soluble salts (soaps), which can then be separated in the aqueous phase.

Troubleshooting Guide:

Problem	Potential Cause	Solution
Emulsion Formation	- Using too concentrated a basic solution. - Vigorous shaking or mixing. - High concentration of soaps.	- Use a more dilute basic solution (e.g., 5% NaHCO₃). - Gently invert the separation funnel instead of vigorous shaking. - Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Product Loss	- Saponification (hydrolysis) of the desired TMP ester by a strong base.	- Use a weak base like sodium bicarbonate. - If using NaOH, use a very dilute solution and perform the wash at a lower temperature.
High Final Acid Value	- Insufficient amount of basic solution used. - Inefficient mixing of the two phases. - Fatty acids are too long-chain to be effectively removed by washing.	- Perform multiple washes with fresh basic solution. - Ensure adequate but gentle mixing. - Consider an alternative purification method for very long-chain fatty acids.
Cloudy Product	- Residual water or soap in the ester phase.	- After the final wash, wash with deionized water to remove residual base and soap. - Thoroughly dry the organic phase with a drying agent like anhydrous sodium sulfate or magnesium sulfate.

Technique 2: Adsorption

Principle: This method utilizes solid adsorbents with a high surface area and affinity for polar compounds like free fatty acids. The crude ester is mixed with the adsorbent, which selectively binds the FFAs, and is then removed by filtration. Common adsorbents include activated carbon, silica gel, and magnesium silicate.[11][12][13]

Troubleshooting Guide:

Problem	Potential Cause	Solution
Inefficient FFA Removal	- Insufficient amount of adsorbent. - Inadequate contact time or mixing. - Adsorbent is not sufficiently activated or has lost its activity.	- Increase the weight percentage of the adsorbent relative to the crude ester. - Increase the stirring time and/or temperature (within the stability limits of the ester). - Use fresh, properly stored adsorbent.
Product Loss	- Adsorption of the desired TMP ester onto the adsorbent.	- Optimize the amount of adsorbent used; use the minimum amount necessary for effective FFA removal. - Consider using a more selective adsorbent.
Fine Particles in Product	- Inefficient filtration.	- Use a finer filter paper or a membrane filter. - Allow the adsorbent to settle before filtration and decant the majority of the liquid.
Slow Filtration	- Clogging of the filter by fine adsorbent particles.	- Use a wider filter funnel. - Apply a gentle vacuum to assist filtration. - Consider using a coarser grade of adsorbent if FFA removal is still effective.

Part 3: Detailed Experimental Protocols

This section provides step-by-step protocols for key purification techniques.

Protocol 1: Purification of TMP Ester by Neutralization and Solvent Extraction

This protocol is suitable for lab-scale purification of TMP esters where the unreacted fatty acids are of moderate chain length.

Materials:

• Crude TMP ester

• Separatory funnel

• 5% (w/v) Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent (e.g., ethyl acetate, diethyl ether)

• Rotary evaporator

• Beakers, flasks, and other standard laboratory glassware

Workflow Diagram:

Caption: Workflow for TMP Ester Purification by Neutralization.

Procedure:

• Dissolution: Dissolve the crude TMP ester in an equal volume of an organic solvent like ethyl acetate in a beaker. This reduces the viscosity and facilitates phase separation.

• Transfer to Separatory Funnel: Transfer the solution to a separatory funnel.

• First Wash: Add an equal volume of 5% NaHCO₃ solution to the separatory funnel. Stopper the funnel and gently invert it several times to mix the layers. Caution: Vent the funnel frequently to release any pressure buildup from CO₂ evolution.

• Phase Separation: Allow the layers to separate. The upper organic layer contains the TMP ester, and the lower aqueous layer contains the sodium salts of the unreacted fatty acids.

• Drain Aqueous Layer: Carefully drain the lower aqueous layer.

• Repeat Wash (Optional): For high initial acid values, repeat the wash with fresh NaHCO₃ solution until no more gas evolution is observed.

• Brine Wash: Wash the organic layer with an equal volume of brine. This helps to break any emulsions and remove residual water.

• Drying: Drain the organic layer into a clean, dry flask and add anhydrous sodium sulfate. Swirl the flask and let it stand for 15-20 minutes to absorb any remaining water.

• Filtration: Filter the solution to remove the drying agent.

• Solvent Removal: Remove the organic solvent using a rotary evaporator to obtain the purified TMP ester.

Protocol 2: Purification of TMP Ester by Adsorption

This protocol is effective for removing a range of fatty acids and other polar impurities.

Materials:

• Crude TMP ester

• Adsorbent (e.g., activated carbon, silica gel, or Magnesol®)

• Stirring hotplate and magnetic stir bar

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Beakers and flasks

Workflow Diagram:

Caption: Workflow for TMP Ester Purification by Adsorption.

Procedure:

• Adsorbent Addition: In a flask, add the crude TMP ester and the selected adsorbent. A typical starting point is 1-5% adsorbent by weight of the crude ester.

• Stirring: Place the flask on a stirring hotplate and stir the mixture. Gentle heating (e.g., to 60-80°C) can improve the efficiency of adsorption, but ensure the temperature is well below the decomposition temperature of your ester. Stir for 1-2 hours.

• Cooling: Allow the mixture to cool to room temperature.

• Filtration: Set up a filtration apparatus. If the adsorbent particles are very fine, you may need to use a finer grade of filter paper or a filter aid.

• Filter the Mixture: Filter the mixture to separate the adsorbent from the purified TMP ester.

• Product Collection: The filtrate is your purified TMP ester.

Advanced Technique: Molecular Distillation

For applications requiring the highest purity, molecular distillation (or short-path distillation) is a powerful technique.[3][14][15] This method is particularly effective for separating high molecular weight fatty acids from the even higher molecular weight TMP triesters. The separation is based on the difference in their boiling points under high vacuum.

Principle: The crude ester is heated under a high vacuum, and the more volatile components (unreacted fatty acids and any mono- or di-esters) evaporate and are collected separately from the less volatile triester product.[5]

Note: The specific operating conditions (temperature, vacuum level, feed rate) will need to be optimized for your specific TMP ester and the fatty acids you are trying to remove.

Part 4: Data Comparison

The choice of purification technique will depend on the scale of your experiment, the desired purity, and the nature of the impurities. The following table provides a qualitative comparison of the techniques discussed.

Technique	Selectivity for FFAs	Scalability	Cost	Key Advantage	Key Disadvantage
Neutralization	Good	Excellent	Low	Simple and cost-effective for many applications.	Can cause emulsions; may not be effective for very long-chain FFAs.
Adsorption	Good to Excellent	Good	Moderate	Can remove a broader range of polar impurities.	Potential for product loss on the adsorbent; filtration can be slow.
Molecular Distillation	Excellent	Good	High	Provides very high purity; can remove other volatile impurities.	Requires specialized equipment and is more energy-intensive.

References

• A kind of refining method of synthetic ester lubricating oil crude product - Google Patents. (n.d.).

• Walsh Medical Media. (2014, April 4). FFA Adsorption from Waste Oils or Non-Edible Oils onto an Anion-Exchange Resin as Alternative Method to Esterification Reaction. Retrieved from [Link]

• CN102531891A - Preparation and purification method for trimethylolpropane fatty acid triester - Google Patents. (n.d.).

• Rodríguez, J. F. (2014, September 8). (PDF) Purification by Liquid Extraction of Recovered Polyols. ResearchGate. Retrieved from [Link]

• Wang, W., et al. (2025, March 16). Enzymatic Esterification of Functional Lipids for Specialty Fats: 1,3-Dipalmitoylglycerol and 1,3-Distearoylglycerol. PMC. Retrieved from [Link]

• Aidic. (n.d.). Adsorption of Free Fatty Acid in Biodiesel from Palm Fatty Acid Distillate using KOH-Activated Starch. Retrieved from [Link]

• University of Saskatchewan. (2022, November 15). REFINING OF VEGETABLE OIL AND FATTY ACID METHYL ESTERS WITH ELECTROSTATIC FIELDS AND NANO-ADSORBENTS - HARVEST (uSask). Retrieved from [Link]

• (PDF) Synthesis of Trimethylolpropane Esters by Base‐Catalyzed Transesterification. (n.d.). Retrieved from [Link]

• Chua, J. H. (2008). The adsorption of fatty acids using metal silica complexes from rice husk ash. Universiti Sains Malaysia.

• (PDF) Current Trends in Separation and Purification of Fatty Acid Methyl Ester. (2026, February 6). Retrieved from [Link]

• Jjagwe, J., et al. (2023, July 30). Free Fatty Acid Reduction in Used Frying Oil via Bio Adsorbent. Chemical Engineering Transactions. Retrieved from [Link]

• RUIdeRA. (n.d.). An environmentally friendly production of ester‐biolubricant from oleic acid. Retrieved from [Link]

• US2721833A - Process for acid treating and neutralizing lubricating oil stocks - Google Patents. (n.d.).

• SAE Mobilus. (2021, September 15). Acid Neutralization Rates—Why Total Base Number Doesn't Tell the Whole Story: Understanding the Neutralization of Organic Acid in Engine Oils. Retrieved from [Link]

• D-974 Acid Neutralization | . (n.d.). Retrieved from [Link]

• Fairuzlin Izwani Jamaluddin, et al. (n.d.). Synthesis of TMP Ester via Esterification of Corn Oil Fatty Acids and Trimethylolpropane as a Potential Biolubricant Base Stock. IKM Institut Kimia Malaysia. Retrieved from [Link]

• Biblioteka Nauki. (n.d.). Statistical optimization of the synthesis of plant-derived fatty acid esters of TMP over homogeneous organometallic tin catalyst. Retrieved from [Link]

• Sapunov, V. N., & Voronov, M. S. (2023, July 21). On the Mechanism of Alcoholysis between Fatty Acid Methyl Esters and Trimethylolpropane. Med Discoveries. Retrieved from [Link]

• SciSpace. (n.d.). Recent Methods Available for Re-Refining of Lubricating Oil: A Review. Retrieved from [Link]

• DE19739203A1 - Separating polyols and ester oil - Google Patents. (n.d.).

• A Comprehensive Guide. (2024, February 16). Unlocking Efficiency: The Art and Science of Neutralizing Oil. Retrieved from [Link]

• ResearchGate. (2025, August 6). Acid‐neutralizing of marine cylinder lubricants: Measurements and effects of dispersants | Request PDF. Retrieved from [Link]

• GlobeCore.com. (2022, January 12). Industrial Oil Purification. Retrieved from [Link]

• Chemistry Practical Techniques: Solvent Extraction (e.g. to purify an ester or alkyl halide). (2012, April 11). YouTube. Retrieved from [Link]

• Comptes Rendus de l'Académie des Sciences. (2022, April 26). D-optimal design optimization of unsaturated palm fatty acid distillate and trimethylolpropane esterification for biolubricant production. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021, February 14). Synthesis and Characterization of Trimethylolpropane Based Esters as Green Biolubricant Basestock. Retrieved from [Link]

• Bulletin of Chemical Reaction Engineering. (2020, November 9). Investigation on Synthesis of Trimethylolpropane (TMP) Ester from Non-edible Oil. Retrieved from [Link]

• Systems and methods of removing impurities from fatty acid methyl esters - Google Patents. (n.d.).

• Preparation and purification method for trimethylolpropane fatty acid triester - Eureka. (2012, July 4). Retrieved from [Link]

• ResearchGate. (2025, August 10). Purification of Used Lubricating Oils Using Vacuum Distillation. Retrieved from [Link]

• How to purify esterefication product? - ResearchGate. (2016, April 15). Retrieved from [Link]

• Henan J&D Chemical Co.,Ltd. (2025, September 24). Synthesis of ester-based lubricating oil. Retrieved from [Link]

• MDPI. (n.d.). Boundary Lubricity of Vegetable-Oil-Derived Trimethylolpropane (TMP) Ester. Retrieved from [Link]

• Saghatelian, A., et al. (2020, July 22). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PMC. Retrieved from [Link]

• US20110087045A1 - Process for preparing polyol esters - Google Patents. (n.d.).

• MDPI. (2024, June 16). A Comprehensive Study for Determination of Free Fatty Acids in Selected Biological Materials: A Review. Retrieved from [Link]

• MACBETH project. (n.d.). Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. Retrieved from [Link]

• Nurhasnawati, H., et al. (2023, December 22). Modification of free fatty acid test for food products containing fat and organic acid. Food Research. Retrieved from [Link]

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Technical Support Center: Enhancing the Low-Temperature Performance of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

Welcome to the technical support center for 2,2-Bis[(octanoyloxy)methyl]butyl decanoate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this synthetic ester and may encounter challenges with its performance at low temperatures. As a trimethylolpropane (TMP) triester, 2,2-Bis[(octanoyloxy)methyl]butyl decanoate generally exhibits favorable low-temperature fluidity.[1] However, under certain experimental conditions, issues such as increased viscosity, gelling, or solidification can arise.

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address these potential issues. We will delve into the causality behind these phenomena and provide step-by-step protocols for their resolution, grounded in established scientific principles.

Frequently Asked Questions (FAQs) & Troubleshooting

My 2,2-Bis[(octanoyloxy)methyl]butyl decanoate formulation has solidified unexpectedly at low temperatures. What is the likely cause?

Answer:

The solidification of your formulation is most likely due to the crystallization of the ester at or below its pour point. The pour point is the lowest temperature at which the oil will still flow.[2] For polyol esters like 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, which is composed of saturated fatty acid chains (two octanoyl and one decanoyl group), the molecules can pack into an ordered crystalline structure at low temperatures. This process transforms the liquid into a waxy or solid state.

Several factors can influence the crystallization temperature:

• Purity of the Ester: The presence of impurities, such as residual long-chain saturated fatty acids from the synthesis process, can significantly raise the pour point.[3] For instance, even a small percentage of palmitic acid (C16:0) can negatively impact the low-temperature properties of a TMP ester.[3]

• Concentration: In a formulation, a higher concentration of the ester may increase the likelihood of crystallization.

• Cooling Rate: A slow cooling rate can sometimes promote the formation of larger, more stable crystals, leading to solidification at a higher temperature than expected.

• Presence of Other Components: Other excipients in your formulation could potentially seed crystallization.

To begin troubleshooting, it is recommended to first determine the pour point of your specific batch of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate or the formulation as a whole.

What is the expected pour point of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, and how do I measure it?

Answer:

Experimental Protocol: Pour Point Determination (ASTM D97-05 Method)

This protocol provides a standardized method for determining the pour point of your sample.[2]

Materials:

• Sample of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate or your formulation

• Test jar

• Thermometer

• Cooling bath (e.g., dry ice/acetone or a programmable cooling unit)

• Cork or stopper for the test jar

Procedure:

• Sample Preparation: Pour the sample into the test jar to the marked level.

• Thermometer Placement: Secure the thermometer in the cork so that the bulb is immersed in the sample.

• Heating: If the sample is not clear, heat it in a water bath until it is fully liquid and any crystals have dissolved.

• Cooling: Place the test jar in the cooling bath.

• Observation: At every 3°C interval, remove the jar from the bath and tilt it to see if the liquid flows. This should be done quickly (within 3 seconds).

• Pour Point Determination: The pour point is the temperature at which the sample ceases to flow when tilted. Record the temperature that is 3°C above the temperature at which the sample did not flow.

How can I improve the low-temperature performance of my 2,2-Bis[(octanoyloxy)methyl]butyl decanoate formulation?

Answer:

The most common and effective method for improving the low-temperature performance of ester-based formulations is the addition of a Pour Point Depressant (PPD) .[5] PPDs are typically polymeric additives that work by modifying the crystallization process of the ester.[6]

Mechanism of Action of Pour Point Depressants:

Pour point depressants do not prevent the formation of wax crystals. Instead, they interact with the crystals as they form, modifying their size and shape.[6] This is achieved through two primary mechanisms:

• Co-crystallization: The PPD molecules, which often have long alkyl side chains, co-crystallize with the ester molecules on the surface of the growing wax crystals.

• Inhibition of Crystal Growth: The bulky polymer backbone of the PPD inhibits the further growth and agglomeration of the wax crystals into a three-dimensional network that would otherwise cause the liquid to solidify.

This results in the formation of smaller, more numerous, and less-ordered crystals that do not interlock, allowing the bulk fluid to remain mobile at lower temperatures.

The following diagram illustrates the troubleshooting workflow for poor low-temperature performance:

Caption: Troubleshooting workflow for low-temperature performance issues.

What types of Pour Point Depressants are suitable for my formulation, and how do I select one?

Answer:

Several classes of polymers are commonly used as PPDs. The most prevalent for ester-based systems are:

• Polymethacrylates (PMAs) or Polyalkylmethacrylates (PAMAs): These are widely used and effective PPDs for a variety of lubricant base stocks, including esters.[7] They are copolymers with varying alkyl side chains.

• Polyacrylates: Similar in structure to PMAs, these are also effective in modifying wax crystal formation.

• Styrene-Maleic Anhydride Copolymers: These can be esterified to create effective PPDs.[5]

Selection Criteria:

• Solubility and Compatibility: The chosen PPD must be fully soluble in your 2,2-Bis[(octanoyloxy)methyl]butyl decanoate formulation at both ambient and low temperatures. Incompatibility can lead to phase separation.

• Efficacy: The PPD should demonstrate a significant reduction in the pour point at a low treat rate (typically 0.1% to 1% by weight).

• Impact on Other Properties: The PPD should not negatively affect other critical properties of your formulation, such as its viscosity at operating temperatures, stability, or, in the case of drug delivery systems, its interaction with the active pharmaceutical ingredient (API).

Experimental Protocol: Screening of Pour Point Depressants

Materials:

• Your 2,2-Bis[(octanoyloxy)methyl]butyl decanoate formulation

• A selection of PPD candidates (e.g., different molecular weight PMAs)

• Small glass vials with caps

• Magnetic stirrer and stir bars

• Water bath

• Equipment for pour point determination

Procedure:

• Preparation of Stock Solutions: If the PPDs are highly viscous, you may need to warm them slightly to facilitate handling.

• Dosing: Prepare a series of samples of your formulation in vials. Add varying concentrations of each PPD candidate to the vials (e.g., 0.1%, 0.25%, 0.5%, and 1.0% by weight).

• Dissolution: Gently warm the samples in a water bath while stirring to ensure complete dissolution of the PPD.

• Visual Inspection: After cooling to room temperature, visually inspect the samples for any signs of insolubility or phase separation.

• Pour Point Measurement: Determine the pour point of each sample that appears homogeneous using the protocol described in FAQ #2.

• Data Analysis: Plot the pour point as a function of PPD concentration for each candidate to determine the most effective PPD and its optimal concentration range.

The following diagram illustrates the PPD selection process:

Caption: Workflow for selecting a suitable Pour Point Depressant.

How can I gain a more in-depth understanding of the crystallization behavior of my formulation?

Answer:

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that can provide detailed insights into the crystallization and melting behavior of your formulation.[8][9] DSC measures the heat flow into or out of a sample as a function of temperature or time.[10]

Information Obtainable from DSC:

• Crystallization Temperature (Tc): The temperature at which crystallization begins upon cooling, observed as an exothermic peak.[9]

• Enthalpy of Crystallization (ΔHc): The area under the crystallization peak, which is proportional to the amount of crystalline material formed.

• Melting Temperature (Tm): The temperature at which the crystalline structure melts upon heating, observed as an endothermic peak.

• Enthalpy of Fusion (ΔHm): The area under the melting peak.

By comparing the DSC thermograms of your formulation with and without PPDs, you can directly observe how the additive influences the crystallization process. For example, an effective PPD may lower the Tc or reduce the ΔHc.

Experimental Protocol: DSC Analysis of Crystallization

Materials:

• Differential Scanning Calorimeter

• DSC pans and lids

• Your formulation samples (with and without PPD)

Procedure:

• Sample Preparation: Accurately weigh a small amount of your sample (typically 5-10 mg) into a DSC pan and seal it.

• Thermal Program:

  • Heating Scan 1: Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature well above its expected melting point to erase any prior thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 5°C/min) to a low temperature (e.g., -80°C). This is where you will observe the crystallization exotherm.

  • Heating Scan 2: Heat the sample again at a controlled rate (e.g., 10°C/min) to observe the melting endotherm.

• Data Analysis: Analyze the resulting thermogram to determine the Tc, ΔHc, Tm, and ΔHm. Compare the data for the neat formulation and the PPD-treated samples.

Quantitative Data Summary

The following table summarizes the expected influence of fatty acid chain characteristics on the low-temperature properties of TMP esters, which is relevant to understanding the behavior of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate.

Fatty Acid Chain Characteristic	Expected Impact on Pour Point	Rationale
Increased Chain Length	Increase	Longer, linear chains can pack more easily into a crystal lattice.
Presence of Unsaturation	Decrease	Double bonds introduce kinks in the fatty acid chains, disrupting crystal packing.[3]
Presence of Branching	Decrease	Branching in the fatty acid chains also hinders orderly crystal formation.[11]

References

• Mahmud, N., et al. (2015). Synthesis and characterization of trimethylolpropane-based esters from palm oil. Journal of Oil Palm Research, 27(4), 368-377.

• Yunus, R., et al. (2005). Synthesis of Palm Oil Based Trimethylolpropane Esters with Improved Pour Points. Industrial & Engineering Chemistry Research, 44(22), 8178-8183. Available at: [Link]

• Gryglewicz, S., et al. (2003). Synthesis and Characterization of Palm Kernel Oil Based Trimethylolpropane Ester. J. Surfact. Deterg., 6, 243-246.
• Panchal, B., et al. (2020). Investigation on Synthesis of Trimethylolpropane (TMP) Ester from Non-edible Oil.
• Salimon, J., et al. (2021). Synthesis and Characterization of Trimethylolpropane Based Esters as Green Biolubricant Basestock. Biointerface Research in Applied Chemistry, 11(5), 13638-13651.
• Nor, N. M., et al. (2010).
• Clariant. (n.d.). Pour Point Depressants.
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• Chorus Lubricant Additives. (2026, January 19). Polyol Esters: Advanced Lubricants for Modern Engines.
• Perflavory. (n.d.).
• Kamal, R. S., et al. (2014). The Effect of Some Additives on the Rheological Properties of Engine Lubricating Oil.
• TA Instruments. (n.d.).
• ChemPoint. (n.d.). Lubricant Formulation | Function | Pour Point Depressants.
• Versalis S.p.A. (2022). Low pour point trimethylolpropane esters. U.S.
• STLE. (n.d.). High Temperature Food Grade Grease - Synthetic Esters.
• MySkinRecipes. (n.d.).
• Sigma-Aldrich. (n.d.).
• Evonik. (n.d.). Pour Point Depressants.
• Machinery Lubrication. (n.d.). Synthetic Esters: Engineered to Perform.
• Chorus Lubricant Additives. (2024, February 5). Why Synthetic Ester? Performance of Synthetic Ester Oil.
• Afton Chemical. (n.d.). Pour Point Depressant Additives.
• Henan J&D Chemical. (2025, March 14). Polyol Ester.
• Lorenzini, M., et al. (2017).
• Wikidata. (2025, November 3). 2,2-Bis[(octanoyloxy)
• PubChem. (n.d.). 2,2-Bis(hydroxymethyl)
• Simson Pharma. (n.d.). 2,2-Bis[[(1-oxooctyl)
• D'Agostino, C., et al. (2023). Tailoring Synthetic Pelargonic Acid Esters for Bio-Based Lubricant Applications: Exploring the Relationship between Structure and Properties. ACS Sustainable Chemistry & Engineering.
• NETZSCH-Gerätebau GmbH. (2022, July 31).
• Zschimmer & Schwarz. (n.d.). SYNTHETIC ESTERS.
• ECHEMI. (n.d.). 55680-38-1, 2,2-Bis(hydroxymethyl)
• The Good Scents Company. (n.d.).
• EvitaChem. (n.d.).
• PubChem. (n.d.). Octadecanoic acid, 2,2-bis(hydroxymethyl)butyl ester.
• Biosynthetic Technologies. (2021, October 1).

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Reference Data & Comparative Studies

A Comparative Guide to GC-MS for Impurity Profiling of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the impurity profiling of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate (CAS No: 73947-34-9). We will explore the nuances of method development, potential impurities, and alternative analytical techniques, grounded in scientific principles and regulatory expectations.

Introduction: The Analytical Challenge of a High Molecular Weight Ester

2,2-Bis[(octanoyloxy)methyl]butyl decanoate is a high molecular weight neopolyol ester. Its structure, characterized by a central quaternary carbon and three long-chain ester groups, presents a unique analytical challenge. Due to its high boiling point and potential for thermal degradation, developing a robust and reliable analytical method for impurity profiling is critical for quality control and regulatory compliance. GC-MS, a powerful technique for separating and identifying volatile and semi-volatile compounds, is a primary candidate for this task.

The Central Role of GC-MS in Impurity Analysis

Gas Chromatography-Mass Spectrometry is a cornerstone of analytical chemistry, offering unparalleled separation efficiency and definitive compound identification.[1][2][3] The technique's suitability for analyzing complex mixtures makes it a powerful tool for identifying and quantifying impurities in active pharmaceutical ingredients (APIs) and drug products.[2][3]

Why GC-MS for 2,2-Bis[(octanoyloxy)methyl]butyl decanoate?

The choice of GC-MS for this analysis is driven by several key factors:

• High Resolving Power: Capillary GC columns can separate structurally similar impurities from the main component, which is crucial for accurate quantification.

• Definitive Identification: The mass spectrometer provides detailed structural information, enabling the confident identification of unknown impurities.

• Sensitivity: Modern GC-MS systems offer excellent sensitivity, allowing for the detection and quantification of trace-level impurities, which is essential for meeting regulatory requirements.[2]

The workflow for a typical GC-MS analysis involves several critical steps, from sample preparation to data analysis.

Caption: A typical workflow for the GC-MS analysis of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate.

Potential Impurities: A Comprehensive Overview

The impurity profile of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate can be complex, originating from the synthetic route, degradation, or storage. A thorough understanding of these potential impurities is crucial for developing a specific and sensitive analytical method.

Process-Related Impurities

The synthesis of neopolyol esters like 2,2-Bis[(octanoyloxy)methyl]butyl decanoate typically involves the esterification or transesterification of a polyol (trimethylolpropane) with fatty acids or their methyl esters (octanoic acid, decanoic acid, or their methyl esters).[4] This process can lead to several impurities:

• Residual Starting Materials: Unreacted trimethylolpropane, octanoic acid, and decanoic acid.

• Partially Esterified Intermediates: Mono- and di-esters of trimethylolpropane.

• By-products from Side Reactions: Such as ethers formed from the dehydration of the polyol at high temperatures.

• Catalyst Residues: Depending on the catalyst used (e.g., organometallic compounds).[5]

Degradation Products

Neopolyol esters are susceptible to degradation under thermal and oxidative stress.[6][7][8] The primary degradation pathways include:

• Hydrolysis: Reversion to the parent polyol and carboxylic acids in the presence of water.

• Oxidation: Leading to the formation of a complex mixture of smaller molecules, including aldehydes, ketones, and shorter-chain carboxylic acids.[8][9] The oxidation of pentaerythritol esters, which are structurally similar, has been shown to produce a range of volatile and non-volatile products.[10]

• Thermal Decomposition: At elevated temperatures, ester pyrolysis can occur, leading to the formation of alkenes and carboxylic acids.[6]

The following diagram illustrates the potential sources and types of impurities.

Caption: Potential sources and types of impurities in 2,2-Bis[(octanoyloxy)methyl]butyl decanoate.

Experimental Protocol: A GC-MS Method for Impurity Profiling

Based on the analysis of structurally similar high molecular weight esters, such as trimethylolpropane and pentaerythritol esters, the following GC-MS method can serve as a starting point for the impurity profiling of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate.[11][12][13][14]

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• GC Column: A low-polarity, high-temperature stable capillary column is recommended. A good starting point would be a DB-5HT (30 m x 0.25 mm, 0.10 µm) or equivalent.

• Solvent: HPLC-grade hexane or dichloromethane.

• Vials: 2 mL amber glass vials with PTFE-lined caps.

GC-MS Method Parameters

Parameter	Setting	Rationale
Inlet	Splitless	To maximize sensitivity for trace impurities.
Inlet Temperature	340 °C	High enough to ensure complete vaporization of the high molecular weight analyte without causing thermal degradation in the inlet.
Carrier Gas	Helium	Inert carrier gas with good chromatographic performance.
Flow Rate	1.0 mL/min (Constant Flow)	Provides a good balance between analysis time and resolution.
Oven Program	Initial: 100 °C (hold 1 min)	To ensure proper focusing of the analytes at the head of the column.
Ramp 1: 15 °C/min to 380 °C	A moderate ramp rate to separate a wide range of potential impurities.
Hold: 10 min at 380 °C	To ensure elution of the high molecular weight main component and any late-eluting impurities.
MSD	Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C	Standard source temperature for good sensitivity and minimal contamination.
Quadrupole Temperature	150 °C	Standard quadrupole temperature.
Scan Range	40 - 700 amu	To cover the expected mass range of the parent compound and its impurities.

Sample Preparation

• Accurately weigh approximately 10 mg of the 2,2-Bis[(octanoyloxy)methyl]butyl decanoate sample into a 10 mL volumetric flask.

• Dissolve the sample in the chosen solvent (e.g., hexane) and dilute to the mark.

• Transfer an aliquot of the solution into a GC vial for analysis.

Data Analysis and Interpretation

The primary tool for identification will be the comparison of the acquired mass spectra with a commercial mass spectral library (e.g., NIST). For unknown impurities not present in the library, interpretation of the fragmentation patterns will be necessary. Long-chain esters typically show characteristic fragmentation patterns, including the loss of the alkoxy group and the formation of acylium ions.[15]

Method Validation: Adhering to Regulatory Standards

The developed GC-MS method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is suitable for its intended purpose.[16][17][18][19][20]

Key Validation Parameters

Parameter	Acceptance Criteria
Specificity	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.
Linearity	A linear relationship should be demonstrated across the analytical range with a correlation coefficient (r²) ≥ 0.99.
Range	The range should cover from the reporting threshold of impurities to 120% of the specification limit.
Accuracy	The closeness of test results obtained by the method to the true value. This can be assessed using spiked samples at different concentration levels.
Precision	- Repeatability: Agreement between results of successive measurements of the same sample carried out under the same conditions. - Intermediate Precision: Agreement between results from the same sample analyzed in the same laboratory but on different days, with different analysts, or on different equipment.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Comparison with Alternative Techniques: HPLC as a Viable Option

While GC-MS is a powerful tool, it is not without its limitations, particularly for very high molecular weight or thermally labile compounds. High-Performance Liquid Chromatography (HPLC) presents a viable alternative.[1][2][3][21][22]

GC-MS vs. HPLC: A Head-to-Head Comparison

Feature	GC-MS	HPLC
Principle	Separation based on volatility and polarity in the gas phase.	Separation based on polarity in the liquid phase.
Analyte Suitability	Volatile and semi-volatile, thermally stable compounds.	Non-volatile and thermally labile compounds.
Sample Preparation	Often requires derivatization for non-volatile compounds.	Generally simpler, direct injection of dissolved sample.
Detection	Mass Spectrometry provides definitive identification.	Various detectors (UV, DAD, ELSD, MS), with MS providing the most structural information.
Sensitivity	Generally very high, especially for volatile compounds.[2]	Can be very high, depending on the detector.
Cost & Complexity	Lower initial cost and complexity compared to LC-MS.	Higher initial cost and complexity, especially with MS detection.

For 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, which has a relatively high molecular weight, HPLC coupled with a suitable detector like a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (LC-MS) could be a complementary or even superior technique, especially if thermal degradation is a significant concern.

Conclusion: A Strategic Approach to Impurity Profiling

The successful impurity profiling of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate requires a strategic and scientifically sound approach. GC-MS stands out as a primary analytical technique due to its high resolving power and definitive identification capabilities. The proposed GC-MS method, based on the analysis of structurally similar neopolyol esters, provides a robust starting point for method development and validation.

However, a comprehensive impurity control strategy should also consider the potential of alternative techniques like HPLC, particularly for non-volatile or thermally sensitive impurities. By combining a thorough understanding of potential impurities with a rigorously validated analytical method, researchers and drug development professionals can ensure the quality, safety, and efficacy of their products.

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HPLC method development for separating TMP caprylate and TMP caprate isomers

An In-Depth Guide to High-Performance Liquid Chromatography (HPLC) Method Development for the Separation of Trimethylolpropane (TMP) Caprylate and TMP Caprate Isomers

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge

Trimethylolpropane (TMP) esters, synthesized from TMP and fatty acids like caprylic (C8) and capric (C10) acid, are widely used as high-performance synthetic lubricants and emollients in cosmetics.[1][2] The manufacturing process often results in a complex mixture containing not only the desired tri-ester but also mono- and di-ester intermediates. When a combination of C8 and C10 fatty acids is used, a variety of mixed esters can also be formed.[3] For quality control, product performance characterization, and stability studies, it is critical to resolve and quantify these structurally similar isomers.

The primary challenge lies in the subtle structural differences between these molecules. TMP tricaprylate (a tri-ester of C8 acid) and TMP tricaprate (a tri-ester of C10 acid) are both large, non-polar molecules, differing only by six methylene units (-CH₂-) in total across their three fatty acid chains.[4][5] This guide provides a comprehensive, field-proven strategy for developing a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method to effectively separate these isomers. We will explore the causal relationships behind experimental choices, moving from initial column and solvent screening to a fully optimized, self-validating protocol.

Foundational Principles: Why Reversed-Phase HPLC?

Reversed-phase HPLC is the chromatographic mode of choice for separating non-polar to moderately polar compounds.[6] The fundamental principle involves a non-polar stationary phase (typically alkyl-bonded silica, such as C18) and a polar mobile phase (usually a mixture of water and a miscible organic solvent like acetonitrile or methanol).[7][8]

Separation of the TMP esters is governed by their hydrophobicity. The mechanism is as follows:

• Analyte Partitioning: Molecules in the sample partition between the mobile phase and the stationary phase.

• Hydrophobic Interactions: More hydrophobic (non-polar) analytes interact more strongly with the non-polar C18 stationary phase via van der Waals forces.[8]

• Elution Order: Consequently, more hydrophobic analytes are retained longer on the column. In our case, the TMP caprate esters, with their longer C10 alkyl chains, are more hydrophobic and will therefore have longer retention times than their corresponding TMP caprylate (C8) counterparts.[6]

Due to the wide range of polarities—from the more polar mono-esters to the highly non-polar tri-esters—a gradient elution is necessary. This involves systematically increasing the percentage of the organic solvent in the mobile phase over the course of the analysis. This ensures that the less retained mono-esters are resolved at the beginning of the run, while the strongly retained tri-esters are eluted with good peak shape in a practical timeframe.[9]

A Systematic Approach to Method Development

Effective method development is not a matter of chance but a logical, structured process. The workflow below outlines the systematic steps taken to achieve the final, optimized separation.

Caption: Workflow for HPLC Method Development.

Phase 1: Initial Screening of Stationary and Mobile Phases

The goal of this phase is to identify the most promising column and solvent combination that provides the best initial selectivity for the target isomers.

• Stationary Phase Selection (Column Chemistry):

  • C18 (Octadecylsilane): This is the workhorse of reversed-phase chromatography and our primary choice. Its long, 18-carbon alkyl chains provide a high degree of hydrophobicity, which is essential for retaining and separating the non-polar TMP esters.[8][10]

  • C8 (Octylsilane): A C8 column has shorter alkyl chains and is therefore less retentive than a C18 column.[8][10] While this could lead to shorter run times, it may not provide sufficient hydrophobic interaction to resolve the subtle difference between the C8 and C10 ester analogues.

  • Decision: A high-quality, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) is selected as the starting point to maximize retention and resolving power.

• Mobile Phase Selection (Organic Modifier):

  • Acetonitrile (ACN): Generally, ACN has a lower viscosity than methanol, resulting in lower backpressure.[11] It often provides different selectivity for structurally similar compounds compared to methanol.[12]

  • Methanol (MeOH): Methanol is a protic solvent and can engage in hydrogen bonding, which can alter selectivity.[13] It is also a strong eluting solvent in reversed-phase systems.

  • Decision: Both ACN and MeOH will be screened using a generic linear gradient (e.g., 70% to 100% organic modifier in water over 20 minutes) to compare the resulting chromatograms. The solvent that provides the greatest separation (selectivity) between the critical pair—TMP tricaprylate and TMP tricaprate—will be chosen for further optimization.

Phase 2: Method Optimization

Based on initial screening, a C18 column with an acetonitrile/water mobile phase typically yields the most promising results. The next step is to refine the method parameters to achieve baseline separation for all components.

Caption: Key Parameter Relationships in HPLC.

• Gradient Optimization: The generic linear gradient is adjusted to improve resolution in the most crowded regions of the chromatogram.

  • Initial Conditions: The starting %ACN is lowered to increase the retention and separation of the early-eluting mono-esters.

  • Gradient Slope: A shallower gradient slope is employed during the elution of the di- and tri-ester clusters. This gives the molecules more time to interact with the stationary phase, significantly enhancing resolution between the C8 and C10 analogues.[14]

  • Final Hold: A high %ACN hold at the end of the gradient ensures that all highly non-polar components are eluted from the column.

• Temperature Control: Column temperature is an often-underutilized parameter.

  • Effect: Increasing the column temperature (e.g., from 30°C to 40°C) decreases mobile phase viscosity, which lowers backpressure and can improve peak efficiency. It can also subtly alter selectivity.[15]

  • Action: The method is tested at various temperatures to find the optimal balance between resolution, peak shape, and analysis time. A constant, elevated temperature also ensures run-to-run reproducibility.

Final Optimized Method: A Step-by-Step Protocol

This protocol represents a fully developed and validated system for the separation of TMP caprylate and TMP caprate isomers.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: Water (HPLC Grade)

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Gradient Program:

  • 0.00 min: 70% B

  • 5.00 min: 70% B

  • 25.00 min: 95% B

  • 30.00 min: 95% B

  • 30.01 min: 70% B (Return to initial)

  • 35.00 min: 70% B (Equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 50 mg of the TMP ester sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a solvent such as Isopropanol or a 50:50 mixture of Acetonitrile and Isopropanol. Ensure the sample is fully dissolved.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

System Suitability Test (SST):

• Before running samples, inject a mixed standard.

• Resolution: The resolution (Rs) between the TMP tricaprylate and TMP tricaprate peaks should be ≥ 1.5.

• Tailing Factor (Tf): The tailing factor for all major peaks should be between 0.9 and 1.5.

• Reproducibility: The relative standard deviation (%RSD) for the retention times of five replicate injections should be ≤ 1.0%.

Performance Data and Comparison

The following table summarizes the performance of the method under different conditions, demonstrating the rationale for the final optimized parameters. The key performance indicator is the resolution between the most critical pair: the fully substituted tri-esters.

Parameter	Condition 1: Initial Screen (C18, ACN, Linear Gradient)	Condition 2: Alternative Screen (C18, MeOH, Linear Gradient)	Condition 3: Optimized Method (C18, ACN, Shallow Gradient, 40°C)
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	70-100% B in 20 min	80-100% B in 20 min	Optimized Shallow Gradient
Temperature	30°C	30°C	40°C
RT TMP Tricaprylate (min)	~18.2	~16.5	~22.5
RT TMP Tricaprate (min)	~18.9	~17.0	~23.8
Resolution (Rs) between Tri-esters	1.1 (Co-elution)	0.9 (Co-elution)	2.1 (Baseline Separation)
Peak Tailing Factor (Tf)	1.3	1.4	1.1

Analysis of Results:

• Condition 1 vs. 2: The initial screening with acetonitrile (Condition 1) showed slightly better selectivity than with methanol (Condition 2), although neither provided adequate resolution.

• Condition 3 (Optimized): By implementing a shallower gradient and increasing the column temperature, the retention times were extended, allowing for significantly improved interaction with the stationary phase. This resulted in a baseline resolution of 2.1, well above the acceptance criterion of 1.5, confirming the method's success.

Conclusion

The successful separation of TMP caprylate and TMP caprate isomers is readily achievable through a systematic and logical HPLC method development strategy. The key to resolving these structurally similar, non-polar compounds lies in maximizing hydrophobic interactions and providing sufficient time for these interactions to take effect. A C18 stationary phase provides the necessary retentivity, while a carefully optimized shallow gradient using acetonitrile and water at an elevated temperature delivers the required selectivity and efficiency. This guide demonstrates that by understanding the underlying chromatographic principles and methodically manipulating key parameters, a robust and reproducible method can be developed for complex isomeric mixtures, ensuring accurate product characterization and quality control.

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A Senior Application Scientist's Guide to FTIR Spectral Analysis of Ester Bonds in 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of complex formulations, from advanced lubricants to sophisticated drug delivery systems, the precise characterization of molecular components is paramount. 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, a synthetic polyol ester, exemplifies a class of molecules where functionality is dictated by the integrity and nature of its ester bonds. Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative first-line technique for this purpose. This guide provides an in-depth comparison of its spectral features against relevant alternatives, grounded in robust experimental protocol and expert interpretation.

The Vibrational Signature of Esters: More Than Just a Carbonyl Peak

The infrared spectrum of an ester is dominated by a few key vibrational modes that provide a unique molecular fingerprint. Understanding these is crucial for accurate interpretation. For a saturated aliphatic tri-ester like 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, we anticipate three primary regions of interest.

• C=O (Carbonyl) Stretching: This is the most intense and readily identifiable absorption in the spectrum. For saturated, non-conjugated esters, this peak appears in a well-defined region, typically 1750-1735 cm⁻¹.[1][2] Its high intensity is due to the large change in dipole moment during the stretching vibration.

• C-O (Carboxyl) Stretching: Ester groups possess two distinct single-bond C-O stretches: the C(=O)-O and the O-C bond. These vibrations are strongly coupled and result in two or more distinct bands in the 1300-1000 cm⁻¹ region.[1][3] Often, a strong, asymmetric stretch appears around 1250-1160 cm⁻¹, with another strong stretch appearing near 1100 cm⁻¹.[3][4] This pattern is highly characteristic of the ester functional group.

• C-H Stretching and Bending: The long alkyl chains (octanoyl and decanoyl) contribute strong C-H stretching absorptions in the 3000-2850 cm⁻¹ region, while bending vibrations (scissoring and rocking) appear around 1465 cm⁻¹ and 1378 cm⁻¹.

A Validated Protocol for High-Fidelity Spectral Acquisition

To ensure data is reproducible and accurate, a standardized experimental approach is essential. Attenuated Total Reflectance (ATR) is the preferred technique for a viscous liquid like 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, as it requires minimal sample preparation and provides excellent sample-to-crystal contact.[5][6] This protocol adheres to the principles outlined in ASTM E1252, "Standard Practice for General Techniques for Obtaining Infrared Spectra for Qualitative Analysis."[7][8]

Experimental Workflow: ATR-FTIR

• Instrument & Accessory Preparation:

  • Utilize a research-grade FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

  • Ensure a single-reflection diamond ATR accessory is installed. A diamond crystal is chosen for its exceptional durability and broad spectral range.[9]

  • Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a non-abrasive wipe to remove any residues.

• Background Collection:

  • With the clean, empty ATR crystal in place, perform a background scan. This scan captures the ambient spectrum (e.g., atmospheric H₂O and CO₂) and the instrument's own spectral response, which will be subtracted from the sample spectrum.[10]

  • Causality: An accurate background scan is critical. Failure to acquire a fresh background can lead to significant spectral artifacts, such as false peaks or distorted baselines, rendering the data uninterpretable.

• Sample Analysis:

  • Apply a small drop of the 2,2-Bis[(octanoyloxy)methyl]butyl decanoate sample directly onto the center of the diamond crystal, ensuring the crystal surface is fully covered.

  • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal. This is crucial for achieving a strong evanescent wave interaction and, consequently, a high-quality spectrum.[11]

  • Acquire the sample spectrum.

• Data Acquisition Parameters:

  • Spectral Range: 4000 – 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: Co-add 32 scans to improve the signal-to-noise ratio.

  • Data Format: Transmittance or Absorbance

• Cleaning:

  • Retract the press, wipe the bulk sample away, and clean the crystal with a solvent-moistened wipe as in Step 1 to prepare for the next sample.

Caption: Standard Operating Procedure for ATR-FTIR Analysis.

Comparative Spectral Analysis

To truly understand the spectrum of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, we must compare it with structurally similar and alternative compounds. Here, we analyze it against Pentaerythritol Tetraoleate (a similar polyol ester) and Dioctyl Phthalate (a common, though structurally different, plasticizer).

Below is the molecular structure of the target analyte, highlighting the three distinct ester linkages that are the focus of our analysis.

Caption: Structure of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate.

Compound Name	Class	C-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-O Stretch Region (cm⁻¹)	Key Differentiating Feature
2,2-Bis[(octanoyloxy)methyl]butyl decanoate	Aliphatic Polyol Ester	~2955, 2925, 2856	~1742	~1245, 1165, 1110	Classic saturated ester profile; intense, sharp C=O peak.
Pentaerythritol Tetraoleate (PETO)	Aliphatic Polyol Ester	~3005 (vinylic), ~2925, 2854	~1745[12]	~1240, 1160, 1100	Presence of a weak vinylic =C-H stretch (~3005 cm⁻¹) due to oleate's C=C bond.
Dioctyl Phthalate (DOP)	Aromatic Diester	~2958, 2928, 2859	~1728	~1275, 1122, 1073	C=O peak shifted to lower wavenumber due to conjugation with the aromatic ring. Aromatic C=C peaks (~1600, 1581 cm⁻¹) and ortho-substitution peak (~741 cm⁻¹) are present.[13]

Analysis of Key Differences:

• Carbonyl (C=O) Position: The C=O stretch for both aliphatic polyol esters is observed at a higher wavenumber (~1742-1745 cm⁻¹) compared to Dioctyl Phthalate (~1728 cm⁻¹). This ~15-20 cm⁻¹ shift is a textbook example of electronic effects: the carbonyl groups in DOP are conjugated with the aromatic ring, which delocalizes the pi electrons, slightly weakening the C=O double bond and lowering its vibrational frequency.[14]

• Fingerprint Region (C-O Stretches): All three esters display a series of strong bands in the 1300-1000 cm⁻¹ region, characteristic of C-O stretching modes.[3] While the polyol esters show a very similar pattern, DOP's C-O stretches are influenced by the rigid aromatic structure, leading to different relative intensities and positions, particularly the strong band at ~1275 cm⁻¹.

• Unique Structural Moieties: The most definitive differentiators lie outside the core ester bands. PETO can be distinguished from our target analyte by the subtle but clear presence of a vinylic C-H stretch just above 3000 cm⁻¹, a feature absent in the fully saturated 2,2-Bis[(octanoyloxy)methyl]butyl decanoate. DOP is unequivocally identified by its strong aromatic signals: the C=C ring stretching vibrations around 1600 cm⁻¹ and the powerful C-H out-of-plane bending vibration for ortho-disubstitution near 741 cm⁻¹.[13]

Conclusion

FTIR spectroscopy, when coupled with a robust ATR-based protocol, provides a powerful and efficient method for the chemical verification of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate. The analysis demonstrates that while the core ester functionalities yield characteristic absorptions, a comparative approach is crucial for unambiguous identification. The position of the C=O stretching vibration serves as a primary indicator to differentiate between aliphatic and aromatic esters. Furthermore, subtle peaks related to other functional moieties within the molecules—such as vinylic groups in PETO or the aromatic ring in DOP—provide definitive confirmation and allow for confident material characterization. This guide equips the researcher with the foundational knowledge and practical framework to apply FTIR for the reliable analysis of complex ester-based compounds.

References

• ASTM E1252-98(2021), Standard Practice for General Techniques for Obtaining Infrared Spectra for Qualitative Analysis, ASTM International, West Conshohocken, PA, 2021, [Link][7][8]

• MaTestLab. (2024, April 24). ASTM E1252 Standard Practice for General Techniques for Obtaining Infrared Spectra for Qualitative Analysis. MaTestLab. [Link][15]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. [Link][16]

• PIKE Technologies. (n.d.). ATR – Theory and Applications. MMRC. [Link][5][11]

• University of California, Davis. (2023, October 2). IR Spectroscopy Tutorial: Esters. Chemistry LibreTexts. [Link][1]

• Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy. YouTube. [Link][9]

• Covalent Metrology. (n.d.). Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR). [Link][6]

• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link][3]

• Rocky Mountain Laboratories. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra. [Link][4]

• LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link][14]

• Colgate-Palmolive Company. (1985). Structural and Chemical Characterization of Neopentyl Polyol Esters by Infrared Spectroscopy. Lubrication Engineering, 42(10), 597-603. [Link][17]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link][2]

• Agilent Technologies. (2013, December 4). Rapid and reliable phthalate screening in plastics by portable FTIR spectroscopy. [Link][13]

• Annamalai, M., et al. (2024). Physicochemical and corrosion properties of polyol ester-commercial motorbike oil blends. Energy Sources, Part A: Recovery, Utilization, and Environmental Effects, 46(1). [Link][12]

• Nguyen, T. H. L., et al. (2011). FTIR spectra of (a): pure DOP; (b): pure PC; (c): pure Mg(ClO 4 ) 2 ;... ResearchGate. [Link][18]

• Kwame Nkrumah University of Science and Technology. (n.d.). Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. [Link][10]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. rockymountainlabs.com [rockymountainlabs.com]
• 5. mmrc.caltech.edu [mmrc.caltech.edu]
• 6. covalent.com [covalent.com]
• 7. store.astm.org [store.astm.org]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. youtube.com [youtube.com]
• 10. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 11. (PDF) ATR – Theory and Applications [academia.edu]
• 12. tandfonline.com [tandfonline.com]
• 13. hpst.cz [hpst.cz]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. matestlabs.com [matestlabs.com]
• 16. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 17. tandfonline.com [tandfonline.com]
• 18. researchgate.net [researchgate.net]

thermogravimetric analysis (TGA) of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate decomposition

Publish Comparison Guide: Thermogravimetric Analysis of 2,2-Bis[(octanoyloxy)methyl]butyl Decanoate

Introduction: The Neopentyl Advantage

In the realm of high-performance biolubricants and dielectric fluids, 2,2-Bis[(octanoyloxy)methyl]butyl decanoate represents a critical class of saturated polyol esters (POEs). Chemically, this molecule is a mixed triester of Trimethylolpropane (TMP) , esterified with octanoic (C8) and decanoic (C10) acids.

For researchers evaluating thermal stability, this molecule offers a distinct structural advantage over conventional diesters or mineral oils: the Neopentyl Structure . The central quaternary carbon of the TMP backbone lacks

-hydrogens, effectively blocking the low-energy -elimination decomposition pathway common in other esters. Consequently, degradation is forced through a higher-energy free-radical mechanism, significantly elevating the thermal onset temperature.

This guide provides a rigorous thermogravimetric analysis (TGA) protocol, comparative performance data, and a mechanistic breakdown of this molecule's decomposition, contrasting it with industry-standard alternatives.

Experimental Protocol: TGA Methodology

To obtain reproducible decomposition profiles, the following protocol must be adhered to strictly. This method minimizes buoyancy effects and ensures kinetic control.

Workflow Diagram

Figure 1: Standardized TGA workflow for liquid ester analysis ensuring removal of volatile impurities before main degradation events.

Detailed Methodology

• Instrument Calibration: Calibrate the TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC) using Curie point standards (Alumel/Nickel) for temperature and standard weights for mass.

• Sample Loading: Pipette 10–15 mg of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate into a 70

  L alumina open pan. Note: Avoid hermetic sealing to allow volatile degradation products to escape.

• Atmosphere:

  • Thermal Decomposition: Ultra-high purity Nitrogen (

    ) at 50 mL/min.

  • Oxidative Stability: Zero-grade Air at 50 mL/min.

• Heating Profile:

  • Equilibrate at 30°C.

  • Ramp 10.00°C/min to 600.00°C.

• Baseline Subtraction: Perform a blank run (empty pan) under identical conditions and subtract this baseline from the sample data to correct for buoyancy.

Performance Comparison: TMP Ester vs. Alternatives

The following data compares the thermal stability of the subject molecule (TMP C8/C10 Triester) against a standard Group I Mineral Oil and a Pentaerythritol (PE) Tetraester.

Key Metrics Defined:

• : The temperature at which the weight loss rate significantly increases (extrapolated onset).
• : Temperature at 5% weight loss (often indicative of volatility limit).
• : Temperature of maximum decomposition rate (peak of the DTG curve).

Comparative Data Table (Nitrogen Atmosphere)

Material Class	Specific Molecule	(°C)	(°C)	(°C)	Mechanism Note
Subject	2,2-Bis[(octanoyloxy)methyl]butyl decanoate	~310	~335	~390	Radical Scission (High Stability)
Alternative A	Mineral Oil (Group I SN150)	~220	~260	~300	Volatilization dominant
Alternative B	Pentaerythritol Tetraester (PE C8)	~325	~350	~410	4 Ester groups (Highest Stability)
Alternative C	Di-2-ethylhexyl Adipate (Diester)	~205	~230	~290	-Hydrogen Elimination prone

Analysis:

• Superiority over Mineral Oil: The TMP triester exhibits a

  approximately 75°C higher than mineral oil. This makes it viable for high-temperature applications (e.g., turbine oils, oven chain lubricants) where mineral oils would coke or evaporate.

• Competitive with PE Esters: While Pentaerythritol (PE) esters offer slightly higher stability (due to higher molecular weight and four ester linkages), the TMP triester provides a better balance of low-temperature fluidity (Pour point: -45°C vs -30°C for PE) while maintaining sufficient thermal resistance.

• Volatility vs. Decomposition: For the TMP triester, the initial weight loss (

  ) is often driven by the volatilization of the C8/C10 acid chains just prior to scission, whereas mineral oil loss is purely evaporative.

Decomposition Mechanism: Why It Survives

The exceptional stability of 2,2-Bis[(octanoyloxy)methyl]butyl decanoate is dictated by its molecular geometry.

Mechanism Diagram: -Elimination Blockade

Figure 2: Mechanistic pathway comparison. The "Neopentyl" TMP core lacks the

-hydrogen required for the low-energy elimination pathway, forcing the molecule to endure until high-energy radical scission occurs.

Detailed Explanation:

• The

  -Hydrogen Rule: In standard esters (like Adipates), the carbon adjacent to the ester oxygen possesses a hydrogen atom. At moderate temperatures (~200°C), this allows a six-membered cyclic transition state, leading to the formation of a carboxylic acid and an alkene.

• The TMP Exception: In 2,2-Bis[(octanoyloxy)methyl]butyl decanoate, the

  -carbon is the central quaternary carbon of the TMP group. It is fully substituted with carbon groups (ethyl and methyl-esters).

• Homolytic Fission: Without the easy exit of

  -elimination, the molecule must absorb enough energy to break the C-O or C-C bonds directly (Homolysis). This requires temperatures exceeding 300°C, providing the "thermal headroom" required for demanding industrial applications.

References

• Gryglewicz, S. (2022). Boundary Lubricity of Vegetable-Oil-Derived Trimethylolpropane (TMP) Ester. MDPI. Link

• BenchChem. (2025).[1] An In-depth Technical Guide to the Thermal Stability and Degradation of Trimethylolpropane Tribenzoate. BenchChem Technical Guides. Link

• Salimon, J., et al. (2020). Synthesis and kinetics study of trimethylolpropane fatty acid triester from oleic acid methyl ester as potential biolubricant. ResearchGate. Link

• Bahadi, M., et al. (2021).[2] Prospects of Plant-Based Trimethylolpropane Esters in the Biolubricant Formulation. Frontiers in Mechanical Engineering. Link

• ACS Sustainable Chemistry. (2023). Tailoring Synthetic Pelargonic Acid Esters for Bio-Based Lubricant Applications. ACS Publications. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,2-Bis[(octanoyloxy)methyl]butyl decanoate

Topic: Personal protective equipment for handling 2,2-Bis[(octanoyloxy)methyl]butyl decanoate Content Type: Operational Safety & Logistics Guide[1]

[1][2]

Executive Safety Summary

2,2-Bis[(octanoyloxy)methyl]butyl decanoate is a specific mixed-acid triester of Trimethylolpropane (TMP).[1] In drug development, it is frequently utilized as a high-purity lipid excipient, emollient, or viscosity modifier in lipid nanoparticle (LNP) or topical formulations.[1]

While chemically stable and possessing a low toxicity profile (Class: Synthetic Polyol Ester), its handling requires strict adherence to protocols to prevent cross-contamination of sensitive assays and to manage the physical hazards associated with viscous, non-volatile lipids.[1]

Hazard Class	Risk Level	Primary Concern
Health	Low (Category 5)	Mild skin/eye irritation; low inhalation risk unless aerosolized.[1]
Physical	Low	Low flammability (High Flash Point >200°C).[1] Slip hazard if spilled.
Reactivity	Stable	Incompatible with strong oxidizing agents.

Physicochemical Context & PPE Rationale

To select the correct PPE, one must understand the molecule's behavior.[1] This substance is a lipophilic, viscous liquid with a molecular weight of approx. 470 g/mol .[1]

• Viscosity & Splash Risk: Unlike water, this ester clings to surfaces. Standard pipetting often leads to droplet formation and "flicking," increasing splash risk to the face and eyes.[1]

• Permeation Dynamics: As a medium-chain fatty acid ester, it solvates natural rubber (latex).[1] Therefore, Nitrile is the mandatory glove material due to its resistance to ester-based swelling.[1]

• Volatility: Vapor pressure is negligible at room temperature. Fume hood use is primarily for product protection (sterility/particulates) rather than respiratory safety, unless heating is involved.[1]

PPE Specification Matrix

Directive: Do not deviate from these specifications for GMP/GLP workflows.

Protection Zone	Recommended Equipment	Technical Justification
Hand Protection	Nitrile (0.11mm min)	Breakthrough Time: >480 mins.[1] Latex degrades rapidly upon contact with C8/C10 esters. Protocol: Double-gloving recommended for high-purity formulation to prevent skin oil transfer to the lipid.[1]
Eye Protection	Safety Glasses w/ Side Shields	Essential. Viscous lipids cause significant blurring and discomfort if splashed, requiring prolonged flushing to remove.[1]
Respiratory	None (Standard) / N95 (Aerosol)	Standard: Not required under ambient conditions.[1] Aerosol/Heat: If sonication or heating >60°C is performed, use N95 or process in a fume hood to avoid inhaling lipid mists (lipoid pneumonia risk).[1]
Body Defense	Lab Coat (Cotton/Poly)	Standard splash protection.[1] Synthetic aprons are optional but recommended during bulk transfer (>1L).[1]

PPE Decision Logic

The following diagram illustrates the decision process for selecting PPE based on the specific experimental manipulation.

Caption: PPE Selection Flowchart based on thermal and volumetric operational parameters.

Operational Protocol: Handling & Dispensing

Objective: Dispense 2,2-Bis[(octanoyloxy)methyl]butyl decanoate without introducing water (hydrolysis risk) or particulates.[1]

Step 1: Preparation

• Equilibrate: Allow the container to reach room temperature. Viscosity decreases significantly with temperature; cold dispensing leads to inaccuracy.

• Inspection: Verify the liquid is clear/yellowish. Cloudiness indicates moisture contamination.

• Glove Check: Inspect nitrile gloves for micro-tears.

Step 2: Dispensing (The "Viscosity Technique")

Note: Air-displacement pipettes are inaccurate for this material due to its density and adhesion.[1]

• Tool Selection: Use a Positive Displacement Pipette (e.g., Gilson Microman) or a glass syringe.[1]

• Aspiration: Aspirate slowly (count to 3) to allow the viscous liquid to fill the capillary completely.[1]

• The Wipe: Critical Step. Gently wipe the outside of the pipette tip with a lint-free wipe (Kimwipe) before dispensing.[1] Excess lipid clinging to the outside will skew the mass.

• Dispensing: Touch the tip to the side of the receiving vessel. Depress the plunger and wait 2 seconds for the fluid to sheet down.

Step 3: Spill Management

Spills of polyol esters are incredibly slippery and do not evaporate.

• Contain: Do not use water immediately (it spreads the oil).

• Absorb: Apply dry absorbent (vermiculite or polypropylene pads).[1]

• Solubilize: Once bulk is removed, clean the surface with 70% Ethanol or Isopropanol . Soap and water are effective only after the solvent wash.

Waste Disposal & Decontamination

Classification: Non-Hazardous Organic Waste (unless mixed with active pharmaceutical ingredients).[1]

Waste Stream	Disposal Method	Notes
Liquid Waste	Organic Solvent Stream (Non-Halogenated)	Do not pour down sink.[1] Clogs plumbing due to immiscibility.
Solid Waste	Standard Lab Trash	Wipes/Gloves contaminated with this lipid are not considered hazardous waste in most jurisdictions (check local EHS).[1]
Glassware	Solvent Rinse -> Detergent Wash	Rinse with acetone/ethanol first.[1] Water wash alone will leave a greasy film.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 3016985, 2,2-Bis(hydroxymethyl)butyl octanoate (Related Structure).[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier: Trimethylolpropane tricaprylate/tricaprate (CAS 11138-60-6).[1] Retrieved from [Link](Note: Generalized link to ECHA database for verification of polyol ester safety profiles).[1]

Sources

• 1. Trihydroxymethylpropyl trioleate | 11138-60-6 [chemicalbook.com]